(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

• CAS: 78537-14-1

Core Science & Biosynthesis

Synthesis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride: An In-depth Technical Guide

Introduction

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a valuable chiral building block in the synthesis of various pharmaceuticals, particularly in the development of protease inhibitors and peptide-based drugs.[1] Its stereochemically defined structure, featuring a protected amino group and a methyl ester, allows for precise and selective modifications in complex multi-step organic syntheses. This guide provides a comprehensive overview of a reliable and efficient pathway for the synthesis of this important intermediate, intended for researchers, scientists, and professionals in the field of drug development. The methodologies described herein are grounded in established chemical principles and supported by proven experimental protocols.

Retrosynthetic Analysis & Strategic Overview

The synthesis of the target molecule, (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, originates from the readily available and enantiomerically pure starting material, L-serine. The overall strategy involves a three-step sequence:

• Esterification of the carboxylic acid in L-serine to its corresponding methyl ester.

• Protection of the hydroxyl group as a tert-butyl ether.

• Formation of the hydrochloride salt to yield the final, stable product.

This pathway is advantageous due to the commercial availability of the starting material, the relatively straightforward nature of the reactions, and the good overall yields that can be achieved.

Caption: Retrosynthetic analysis of the target molecule.

Detailed Synthesis Pathway

The following sections provide a step-by-step guide for the synthesis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, starting from L-serine.

Step 1: Synthesis of L-Serine Methyl Ester Hydrochloride

The initial step involves the esterification of the carboxylic acid of L-serine to form the corresponding methyl ester. A common and effective method utilizes thionyl chloride (SOCl₂) in methanol.[2][3] This reagent serves both as the acid catalyst and a dehydrating agent, driving the reaction to completion.

Experimental Protocol:

• Suspend L-serine in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred suspension. An exothermic reaction will occur.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux and maintain for a specified period (typically 2-4 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid is L-serine methyl ester hydrochloride, which can be purified by recrystallization from a suitable solvent system (e.g., methanol/diethyl ether).

Causality of Experimental Choices:

• Anhydrous Methanol: The use of anhydrous methanol is crucial to prevent the hydrolysis of thionyl chloride and the ester product.

• Thionyl Chloride: Thionyl chloride is a highly effective esterification reagent for amino acids as it converts the carboxylic acid to an acyl chloride intermediate, which is then readily attacked by methanol. The byproducts, sulfur dioxide and hydrogen chloride, are gaseous and easily removed.

• Reflux: Heating the reaction mixture to reflux increases the reaction rate, ensuring complete conversion within a reasonable timeframe.

Parameter	Value	Reference
Starting Material	L-Serine	Commercially Available
Reagents	Methanol, Thionyl Chloride	[2][3]
Typical Yield	>95%	[2]
Purity	High	-

Step 2: Synthesis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate

The second step involves the protection of the primary hydroxyl group of the serine methyl ester as a tert-butyl ether. A patented method describes the reaction of L-serine methyl ester hydrochloride with tert-butyl acetate in the presence of a catalyst.[2] This method avoids the use of gaseous isobutylene, enhancing safety.

Experimental Protocol:

• Dissolve L-serine methyl ester hydrochloride in tert-butyl acetate in a suitable reaction vessel.

• Add a catalytic amount of a strong acid, such as perchloric acid or sulfuric acid.

• Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by TLC or Gas Chromatography (GC).

• Once the reaction is complete, the mixture is worked up by neutralizing the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

• The crude (R)-Methyl 2-amino-3-(tert-butoxy)propanoate can be purified by column chromatography on silica gel.

Causality of Experimental Choices:

• tert-Butyl Acetate: This reagent serves as both the solvent and the source of the tert-butyl group, offering a safer alternative to isobutylene gas.[2]

• Acid Catalyst: The strong acid protonates the hydroxyl group, making it a better leaving group and facilitating the nucleophilic attack by the oxygen of tert-butyl acetate.

• Room Temperature: This reaction can proceed efficiently at room temperature, which is advantageous for energy conservation and minimizing potential side reactions.[2]

Parameter	Value	Reference
Starting Material	L-Serine methyl ester hydrochloride	-
Reagents	tert-Butyl acetate, Acid catalyst	[2]
Typical Yield	~72% (overall from L-serine)	[2]
Purity	>98% (after chromatography)	-

Step 3: Formation of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

The final step is the formation of the hydrochloride salt of the amino ester. This is a standard procedure to improve the stability and handling of the final product.

Experimental Protocol:

• Dissolve the purified (R)-Methyl 2-amino-3-(tert-butoxy)propanoate in a dry, aprotic solvent such as diethyl ether or dichloromethane.

• Cool the solution in an ice bath.

• Bubble dry hydrogen chloride gas through the solution or add a solution of HCl in a suitable solvent (e.g., HCl in diethyl ether) dropwise with stirring.

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold, dry diethyl ether to remove any residual impurities.

• Dry the final product under vacuum to obtain (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride as a stable, crystalline solid.

Causality of Experimental Choices:

• Dry HCl: The use of dry hydrogen chloride is essential to prevent any hydrolysis of the ester group.

• Aprotic Solvent: Aprotic solvents are used to avoid any reaction with the HCl and to facilitate the precipitation of the salt.

• Salt Formation: Converting the free amine to its hydrochloride salt increases its stability, crystallinity, and ease of handling, which is beneficial for storage and subsequent use in further synthetic steps.

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A Comprehensive Spectroscopic Guide to (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

This technical guide provides an in-depth analysis of the spectroscopic properties of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a chiral building block of significant interest in pharmaceutical synthesis. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of its structural characterization through Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Introduction: The Significance of a Chiral Building Block

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a valuable synthetic intermediate, frequently employed in the construction of complex, enantiomerically pure molecules. Its utility is particularly pronounced in the development of peptide-based drugs and protease inhibitors, where precise stereochemistry is paramount for biological activity.[1] The presence of a protected amine (as a hydrochloride salt), a methyl ester, and a bulky tert-butoxy protecting group allows for selective chemical transformations in multi-step syntheses.[1] A thorough understanding of its spectroscopic signature is therefore essential for reaction monitoring, quality control, and structural verification.

The molecular structure, as sourced from PubChem, provides the foundation for our spectroscopic analysis.[2]

• Molecular Formula: C8H18ClNO3[2]

• Molecular Weight: 211.68 g/mol [2]

• IUPAC Name: methyl (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoate;hydrochloride[2]

This guide will now delve into the core spectroscopic techniques used to elucidate and confirm the structure of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, both ¹H and ¹³C NMR provide unambiguous information about its carbon-hydrogen framework.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of this compound is expected to reveal distinct signals for each unique proton environment. The hydrochloride salt form influences the chemical shift of protons near the amine group.[3] The spectrum would be typically acquired in a deuterated solvent like Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).[4]

Predicted ¹H NMR Data:

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~8.4	broad singlet	3H	-NH₃⁺	The acidic protons of the ammonium group are often broad and their chemical shift is concentration and solvent dependent. In the hydrochloride salt, these protons are deshielded.[3]
~4.2	triplet	1H	H-2 (α-proton)	This proton is adjacent to the electron-withdrawing ester and ammonium groups, shifting it downfield. It will be split by the two adjacent protons on C-3.
~3.8	singlet	3H	-OCH₃	The methyl ester protons are in a relatively shielded environment and appear as a sharp singlet.
~3.7, ~3.9	doublet of doublets	2H	H-3 (β-protons)	These diastereotopic protons are adjacent to the chiral center and will exhibit complex splitting patterns due to coupling with the α-proton and geminal coupling.
~1.2	singlet	9H	-C(CH₃)₃	The nine equivalent protons of the tert-butyl group are highly shielded and appear as a characteristic sharp singlet.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

  • Probe: A standard broadband probe tuned to the ¹H frequency.

  • Temperature: Maintain a constant temperature, typically 298 K.

• Data Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a relaxation delay of at least 1-2 seconds to ensure quantitative integration.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

  • Integrate the signals to determine the relative number of protons.

Diagram: ¹H NMR Workflow

Caption: Workflow for ESI-MS analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration
~3000-2800	N-H (in -NH₃⁺)	Stretch
~2980-2960	C-H (alkane)	Stretch
~1740	C=O (ester)	Stretch
~1600	N-H	Bend (asymmetric)
~1500	N-H	Bend (symmetric)
~1390, ~1365	C-H (in tert-butyl)	Bend
~1250	C-O (ester)	Stretch
~1100	C-O (ether)	Stretch

The broad absorption in the 3000-2800 cm⁻¹ region is characteristic of the stretching vibrations of the ammonium group in the hydrochloride salt. The strong, sharp peak around 1740 cm⁻¹ is indicative of the ester carbonyl group. The characteristic absorptions for the tert-butoxy group are also expected. [5] Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.

• Instrument Setup:

  • FTIR Spectrometer: Ensure the instrument is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Collect the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Summary of Spectroscopic Data

The following table summarizes the key predicted spectroscopic data for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

Technique	Key Feature	Predicted Value
¹H NMR	α-proton (H-2)	~4.2 ppm (triplet)
Methyl ester (-OCH₃)	~3.8 ppm (singlet)
tert-butyl (-C(CH₃)₃)	~1.2 ppm (singlet)
¹³C NMR	Carbonyl (C=O)	~170 ppm
Quaternary C (tert-butyl)	~74 ppm
Methyl C (tert-butyl)	~28 ppm
Mass Spec (ESI)	[M+H]⁺	m/z ~176.1281
IR Spec	N-H stretch (-NH₃⁺)	~3000-2800 cm⁻¹ (broad)
C=O stretch (ester)	~1740 cm⁻¹ (strong, sharp)

Conclusion

The combination of NMR, MS, and IR spectroscopy provides a comprehensive and unambiguous characterization of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. This guide has outlined the expected spectroscopic data and provided standardized protocols for their acquisition and interpretation. For researchers in pharmaceutical development, a solid understanding of these analytical techniques is crucial for ensuring the identity, purity, and quality of such vital chiral building blocks.

References

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a chiral building block of significant interest in pharmaceutical and organic synthesis. Its structure combines the functionalities of an amino acid ester and a tert-butoxy protecting group, making it a valuable intermediate in the preparation of complex molecules, including peptide-based drugs and protease inhibitors. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such compounds. This in-depth guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, offering insights into spectral interpretation, experimental considerations, and the underlying principles that govern the observed chemical shifts and coupling constants. This guide is intended to serve as a valuable resource for researchers and scientists engaged in the synthesis and characterization of amino acid derivatives and other complex organic molecules.

Molecular Structure and NMR-Active Nuclei

A thorough understanding of the molecule's structure is paramount for the accurate interpretation of its NMR spectra. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride possesses several distinct proton and carbon environments that give rise to a unique NMR fingerprint.

Caption: Molecular structure of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride provides a wealth of information regarding the number of different proton environments, their electronic surroundings, and their spatial relationships. The spectrum of the closely related L-isomer, O-tert-Butyl-L-serine methyl ester hydrochloride, serves as an excellent reference for assigning the proton signals.[1]

Table 1: Predicted ¹H NMR Spectral Data for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.74	Broad Singlet	3H	-N⁺H₃
~4.37	Triplet	1H	Hα (-CH-)
~3.94	Multiplet	2H	Hβ (-CH₂-)
~3.82	Singlet	3H	-OCH₃
~1.21	Singlet	9H	-C(CH₃)₃

Detailed Peak Assignments and Rationale:

• -N⁺H₃ Protons (δ ~8.74, Broad Singlet): The three protons of the ammonium group are expected to appear as a broad singlet in the downfield region of the spectrum. Their chemical shift is highly dependent on the solvent, concentration, and temperature due to proton exchange with residual water and the solvent itself. The acidic nature of these protons, resulting from the hydrochloride salt form, contributes to their significant deshielding.

• α-Proton (Hα) (δ ~4.37, Triplet): The proton attached to the chiral center (Cα) is deshielded by the adjacent electron-withdrawing ammonium and ester groups. It is expected to appear as a triplet due to coupling with the two neighboring β-protons (Hβ).

• β-Protons (Hβ) (δ ~3.94, Multiplet): The two diastereotopic protons on the β-carbon are coupled to the α-proton, resulting in a more complex multiplet. Their chemical environment is influenced by the adjacent ether oxygen and the Cα.

• Methoxy Protons (-OCH₃) (δ ~3.82, Singlet): The three protons of the methyl ester group are chemically equivalent and do not have any adjacent protons to couple with, thus they appear as a sharp singlet. Their chemical shift is characteristic for methyl esters.

• tert-Butyl Protons (-C(CH₃)₃) (δ ~1.21, Singlet): The nine protons of the tert-butyl group are also chemically equivalent and exhibit no coupling, leading to a strong singlet in the upfield region of the spectrum. This intense signal is a hallmark of the tert-butoxy group.[2]

¹³C NMR Spectral Analysis

Table 2: Predicted ¹³C NMR Spectral Data for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Chemical Shift (δ, ppm)	Assignment	Rationale
~170-175	C=O (Ester Carbonyl)	The carbonyl carbon of the ester group is significantly deshielded and appears in the characteristic downfield region for esters.[3]
~75-80	-C(CH₃)₃ (Quaternary Carbon)	The quaternary carbon of the tert-butyl group is deshielded by the ether oxygen.
~65-70	Cβ (-CH₂-)	The β-carbon is deshielded by the adjacent ether oxygen.
~55-60	Cα (-CH-)	The α-carbon is deshielded by the attached nitrogen and carbonyl group.
~52-55	-OCH₃	The carbon of the methoxy group appears in a typical range for ester methyl groups.
~25-30	-C(CH₃)₃ (Methyl Carbons)	The three equivalent methyl carbons of the tert-butyl group are shielded and appear in the upfield region.[2]

Experimental Protocol for NMR Data Acquisition

The quality of NMR spectra is highly dependent on proper sample preparation and the selection of appropriate acquisition parameters.

Caption: Experimental workflow for NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent. For amino acid hydrochloride salts, dimethyl sulfoxide-d₆ (DMSO-d₆) or deuterium oxide (D₂O) are often good choices due to their ability to dissolve polar compounds and minimize proton exchange of the N⁺H₃ protons compared to methanol-d₄.[5]

  • Filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[6]

• NMR Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the field frequency using the deuterium signal of the solvent.

  • Optimize the magnetic field homogeneity by shimming the spectrometer. This is crucial for obtaining sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.

  • Acquire the proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans will be required compared to the ¹H spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs) to obtain the frequency-domain spectra.

  • Carefully phase the spectra to ensure all peaks are in the absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Reference the chemical shifts. For ¹H NMR in DMSO-d₆, the residual solvent peak at δ 2.50 ppm can be used. For ¹³C NMR in DMSO-d₆, the solvent peak at δ 39.52 ppm is the standard reference.[7]

Conclusion

This in-depth technical guide has provided a comprehensive analysis of the ¹H and ¹³C NMR spectra of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. By combining experimental data from a closely related compound with established principles of NMR spectroscopy, we have presented a detailed interpretation of the expected chemical shifts and multiplicities for each proton and carbon nucleus in the molecule. The provided experimental protocol offers a robust framework for obtaining high-quality NMR data for this and similar compounds. A thorough understanding of the NMR characteristics of this important chiral building block is essential for its effective utilization in research and development, ensuring both structural integrity and purity in subsequent synthetic transformations.

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• Miura, T., & Kano, Y. (2014). Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for different signals. Analytical and Bioanalytical Chemistry, 406(13), 3099–3107. Retrieved from [Link]

• Guide: Preparing a Sample for NMR analysis – Part I. (2024, February 29). Nanalysis. Retrieved from [Link]

• NMR Solvents. (n.d.). Isotope Science / Alfa Chemistry. Retrieved from [Link]

• NMR Chemical Shifts. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

• NMR Sample Preparation. (n.d.). University of Arizona. Retrieved from [Link]

• Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. (2021). Molecules, 26(11), 3169. Retrieved from [Link]

• 13C chemical shifts. (n.d.). Steffen's Chemistry Pages - Science and Fun. Retrieved from [Link]

• The 13C Chemical Shifts of Amino Acids in Aqueous Solution Containing Organic Solvents: Application to the Secondary Structure Characterization of Peptides in Aqueous Trifluoroethanol Solution. (1994). Journal of Biomolecular NMR, 4(2), 153–165. Retrieved from [Link]

• Spectroscopy Tutorial: Esters. (n.d.). UCLA Chemistry and Biochemistry. Retrieved from [Link]

• Selection Guide on Deuterated Solvents for NMR. (2025, February 19). Labinsights. Retrieved from [Link]

• Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. (2019). Food Science of Animal Resources, 39(5), 785–797. Retrieved from [Link]

• NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility. Retrieved from [Link]

• Notes on NMR Solvents. (n.d.). University of Alberta. Retrieved from [Link]

• Stothers, J. B., & Lauterbur, P. C. (1962). C13 CHEMICAL SHIFTS IN ORGANIC CARBONYL GROUPS. Canadian Journal of Chemistry, 40(5), 816–824. Retrieved from [Link]

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A Comprehensive Technical Guide to (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride for Researchers and Drug Development Professionals

This guide provides an in-depth technical overview of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a critical chiral building block in modern pharmaceutical development. Intended for researchers, scientists, and professionals in the drug development sector, this document delves into the essential aspects of sourcing, quality control, synthesis, and application of this versatile compound.

Introduction: The Significance of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride in Medicinal Chemistry

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, also known as O-tert-butyl-D-serine methyl ester hydrochloride, is a non-natural amino acid derivative that has garnered significant attention in the synthesis of complex pharmaceutical agents. Its utility stems from its specific stereochemistry and the presence of orthogonal protecting groups—the methyl ester at the C-terminus and the tert-butyl ether on the side chain. This arrangement allows for selective chemical manipulations, making it an invaluable intermediate in multi-step syntheses of chiral molecules.[1]

The primary application of this compound lies in its role as a chiral building block for the synthesis of a wide array of active pharmaceutical ingredients (APIs).[1] Its incorporation into peptide and non-peptide structures is crucial for achieving the desired biological activity and specificity, particularly in the development of enzyme inhibitors and other targeted therapeutics.

Sourcing and Evaluating Commercial Suppliers

The quality of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is paramount to the success of any research or development project. Therefore, a rigorous evaluation of commercial suppliers is essential. Key criteria for supplier selection should include:

• Purity and Specifications: Reputable suppliers will provide a detailed Certificate of Analysis (CoA) with each batch. This document should clearly state the purity of the compound, typically determined by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Chiral Purity: For a chiral molecule, the enantiomeric excess (e.e.) is a critical parameter. This is often determined by chiral HPLC.

• Consistency: Batch-to-batch consistency is crucial for reproducible results in research and manufacturing.

• Documentation: Availability of a comprehensive Safety Data Sheet (SDS) is mandatory for ensuring safe handling and storage.

Below is a comparative table of typical specifications from various commercial suppliers.

Parameter	Typical Specification	Analytical Method
Appearance	White to off-white solid	Visual
Purity (by HPLC)	≥98%	HPLC
Chiral Purity (e.e.)	≥99%	Chiral HPLC
Identity (by ¹H NMR)	Conforms to structure	¹H NMR
Solubility	Soluble in DMSO	Visual
Storage Temperature	2-8°C	-

Analytical Methods for Quality Control

A robust quality control workflow is indispensable for verifying the identity, purity, and stability of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of the compound. A typical reversed-phase HPLC method can effectively separate the target compound from potential impurities. Chiral HPLC, utilizing a chiral stationary phase, is essential for determining the enantiomeric purity.[2][3]

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• Column: Chiral Stationary Phase (CSP) column (e.g., polysaccharide-based).

• Mobile Phase: A mixture of a non-polar organic solvent (e.g., hexane or heptane) and a polar organic modifier (e.g., isopropanol or ethanol). The exact ratio should be optimized for the specific column and instrument.

• Flow Rate: Typically 0.5-1.5 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 210-220 nm).

• Sample Preparation: Dissolve a known concentration of the compound in the mobile phase.

• Analysis: Inject the sample and compare the retention times of the enantiomers to a racemic standard to calculate the enantiomeric excess.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the chemical structure of the compound. The spectra should be consistent with the expected chemical shifts and coupling constants for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Techniques such as Electrospray Ionization (ESI) are commonly employed.

Diagram: Quality Control Workflow

Caption: A typical quality control workflow for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

Synthesis and Potential Impurities

While commercially available, understanding the synthesis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is crucial for anticipating potential impurities. A common synthetic route starts from D-serine.

Diagram: Synthetic Pathway

Caption: A simplified synthetic pathway for the target compound.

Potential Impurities:

• Starting Material: Unreacted D-serine.

• Enantiomeric Impurity: The corresponding (S)-enantiomer, which can arise from racemization during synthesis.

• By-products of Esterification: Impurities from the esterification reaction.

• By-products of tert-Butylation: Di-tert-butylated products or other side-products from the etherification step.

• Deletion Peptides in Peptide Synthesis: In the context of its use in peptide synthesis, incomplete coupling can lead to peptides lacking the intended amino acid residue.[4]

Safe Handling and Storage

Proper handling and storage are essential to maintain the quality and ensure the safety of personnel working with (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.[5]

• Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[5]

• Storage: Store the compound in a tightly sealed container in a cool, dry place, typically at 2-8°C, to prevent degradation.[1] For solutions, long-term storage is generally not recommended; they should be used soon after preparation.[6]

• In case of exposure:

  • Eyes: Rinse immediately with plenty of water for at least 15 minutes.

  • Skin: Wash off immediately with soap and plenty of water.

  • Inhalation: Move to fresh air.

  • Ingestion: Clean mouth with water. In all cases of significant exposure, seek medical attention.

Conclusion

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a vital component in the toolbox of medicinal chemists. A thorough understanding of its sourcing, quality control, synthesis, and safe handling is critical for its effective and safe use in the development of novel therapeutics. By adhering to the principles outlined in this guide, researchers and drug development professionals can ensure the integrity of their work and contribute to the advancement of pharmaceutical science.

References

• Google Patents. (2016). Synthesis method of O-methyl-D-serine.

• My Skin Recipes. (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride. Retrieved from [Link]

• MDPI. (2022). Investigation of Impurities in Peptide Pools. Retrieved from [Link]

• MolecularCloud. (2023). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of O-tert-butyl-L-serine methyl ester and O-tert-butyl-L-serine aqueous solution. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• PubChem. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. Retrieved from [Link]

• PubChem. methyl (2R)-2-(((tert-butoxy)carbonyl)amino)-3-iodopropanoate. Retrieved from [Link]

• PubChem. methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate. Retrieved from [Link]

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• 4. Investigation of Impurities in Peptide Pools [mdpi.com]
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• 6. apexbt.com [apexbt.com]

Protocols & Analytical Methods

Application Notes: (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride in Modern Drug Discovery

Introduction: The Strategic Value of Chiral Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the demand for enantiomerically pure compounds is paramount. The biological activity of a therapeutic agent is intrinsically linked to its three-dimensional structure, with stereochemistry often dictating the difference between a potent drug and an inactive or even harmful molecule. This reality has elevated the importance of chiral building blocks—enantiopure starting materials that serve as foundational scaffolds for the synthesis of complex drug candidates. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a derivative of D-serine, has emerged as a particularly valuable asset in the medicinal chemist's toolkit. Its unique combination of a defined stereocenter and orthogonal protecting groups makes it an ideal precursor for the synthesis of non-canonical amino acids (ncAAs) and peptidomimetics, which are increasingly utilized to enhance the pharmacological properties of peptide-based therapeutics.

This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic application of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. We will explore its chemical attributes, delve into its role in the synthesis of advanced pharmaceutical intermediates, and provide a detailed, field-proven protocol for its incorporation into a peptide sequence.

Physicochemical Properties and Handling

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a stable, crystalline solid at room temperature. Its hydrochloride salt form enhances its stability and handling characteristics. The tert-butyl ether protects the hydroxyl group of the serine side chain, while the methyl ester protects the carboxylic acid. This orthogonal protection scheme is central to its utility, allowing for selective deprotection and modification at different stages of a synthetic route.

Property	Value	Reference
IUPAC Name	methyl (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoate;hydrochloride	PubChem CID: 13571432
Synonyms	O-tert-Butyl-D-serine methyl ester hydrochloride, H-D-Ser(tBu)-OMe·HCl	PubChem CID: 13571432
CAS Number	78537-14-1	PubChem CID: 13571432
Molecular Formula	C8H18ClNO3	PubChem CID: 13571432
Molecular Weight	211.69 g/mol	PubChem CID: 13571432
Appearance	White to off-white solid
Storage	2-8°C

Safety and Handling: As with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Core Application: A Gateway to Non-Canonical Amino Acids

The primary application of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is as a versatile starting material for the synthesis of a wide array of non-canonical amino acids. The incorporation of ncAAs into peptides and other drug scaffolds can confer several advantages, including:

• Enhanced Proteolytic Stability: The unnatural side chains of ncAAs can hinder recognition by proteases, thereby increasing the in vivo half-life of peptide drugs.

• Improved Pharmacokinetic Profiles: Modification of amino acid side chains can modulate lipophilicity and other physicochemical properties, leading to better absorption, distribution, metabolism, and excretion (ADME) profiles.

• Conformational Constraint: The introduction of sterically demanding or cyclic ncAAs can lock the peptide backbone into a specific conformation, which can enhance binding affinity and selectivity for the target receptor.

• Novel Functionalities: ncAAs can introduce new chemical handles for bioconjugation, such as click chemistry tags or fluorescent probes.

The strategic placement of the tert-butyl ether on the side chain and the methyl ester at the C-terminus of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride allows for a diverse range of chemical transformations to generate novel ncAAs.

Synthetic Strategy: A Logic-Driven Workflow

The utility of this building block is best illustrated through a typical synthetic workflow. The free amine serves as a nucleophile for peptide bond formation or other N-terminal modifications. The tert-butyl ether is a robust protecting group, stable to a wide range of reaction conditions, yet readily cleaved under acidic conditions. The methyl ester can be hydrolyzed to the free carboxylic acid, typically under basic conditions, to enable C-terminal modifications.

Diagram 1: Synthetic Utility of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Caption: A workflow diagram illustrating the key synthetic transformations of the title compound.

Experimental Protocol: Incorporation into a Peptide Sequence via Solid-Phase Peptide Synthesis (SPPS)

This protocol details a standard procedure for the incorporation of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride into a growing peptide chain on a solid support using Fmoc-based chemistry. The hydrochloride salt must first be neutralized to the free amine before coupling.

Materials:

• (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

• Fmoc-protected amino acid loaded resin (e.g., Fmoc-Gly-Wang resin)

• N,N'-Diisopropylethylamine (DIEA)

• Hexafluorophosphate Benzotriazole Tetramethyl Uronium (HBTU)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, 20% (v/v) in DMF

• Dichloromethane (DCM)

• Methanol (MeOH)

• Solid-phase peptide synthesis vessel

• Shaker or automated peptide synthesizer

Protocol:

• Resin Swelling: Place the Fmoc-Gly-Wang resin (1.0 eq) in the reaction vessel and wash with DMF (3 x 10 mL/g resin) for 5 minutes each to swell the resin.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF (10 mL/g resin) for 5 minutes.

  • Drain the solution and repeat the treatment with fresh 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 10 mL/g resin) to remove all traces of piperidine.

• Preparation of the Amino Acid Solution (Activation):

  • In a separate vial, dissolve (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (3.0 eq) and HBTU (2.9 eq) in a minimal amount of DMF.

  • Add DIEA (6.0 eq) to the solution. The initial portion of DIEA will neutralize the hydrochloride salt, and the excess will act as the base for the coupling reaction.

  • Allow the mixture to pre-activate for 2-5 minutes.

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected resin in the reaction vessel.

  • Agitate the mixture at room temperature for 2-4 hours.

  • To monitor the completion of the reaction, a Kaiser test can be performed. A negative test (beads remain colorless) indicates a complete reaction.

• Washing:

  • Drain the reaction solution.

  • Wash the resin sequentially with DMF (3 x 10 mL/g resin), DCM (3 x 10 mL/g resin), and MeOH (3 x 10 mL/g resin).

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator.

Self-Validation and Causality:

• Excess Reagents: The use of a 3-fold excess of the amino acid and coupling reagents ensures that the reaction goes to completion, which is critical in multi-step solid-phase synthesis to avoid deletion sequences in the final peptide.

• Pre-activation: Pre-activating the carboxylic acid with HBTU and DIEA forms a highly reactive acyl-guanidinium species, which readily reacts with the free amine on the resin-bound peptide.

• Kaiser Test: This colorimetric test detects free primary amines. A positive result (blue beads) indicates incomplete coupling, necessitating a second coupling step to ensure high purity of the final product.

• Thorough Washing: The extensive washing steps are crucial to remove unreacted reagents and byproducts, which could interfere with subsequent synthetic steps.

Downstream Processing: Deprotection Strategies

The orthogonally protected nature of the incorporated residue allows for selective deprotection.

Side-Chain Deprotection (tert-Butyl Ether Cleavage):

The tert-butyl ether is stable to the basic conditions of Fmoc deprotection and the nucleophilic conditions of peptide coupling. It is typically removed during the final cleavage of the peptide from the resin using a strong acid cocktail, such as trifluoroacetic acid (TFA) with scavengers.

Diagram 2: Deprotection Scheme

Caption: Orthogonal deprotection strategies for the incorporated amino acid residue.

C-Terminal Deprotection (Methyl Ester Hydrolysis):

If the peptide is to be further elaborated at the C-terminus while still on the resin, the methyl ester can be selectively hydrolyzed under basic conditions, typically using lithium hydroxide in a mixture of THF and water. This unmasks the carboxylic acid for subsequent reactions, such as cyclization or conjugation.

Conclusion

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a high-value chiral building block that provides a reliable and versatile entry point for the synthesis of complex peptides and peptidomimetics containing non-canonical O-tert-butyl-D-serine residues. Its well-defined stereochemistry and orthogonal protecting groups allow for precise control over synthetic strategies, making it an indispensable tool for medicinal chemists aiming to optimize the therapeutic potential of drug candidates. The protocols and strategic insights provided herein are intended to empower researchers to effectively leverage this compound in their drug discovery programs.

References

• Molecules. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. MDPI. [Link]

• My Skin Recipes. (n.d.). (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride. Retrieved from [Link]

• PubChem. (n.d.). methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate. National Center for Biotechnology Information. [Link]

• PubMed. (2005). An efficient and highly selective deprotection of N-Fmoc-alpha-amino acid and lipophilic N-Fmoc-dipeptide methyl esters with aluminium trichloride and N,N-dimethylaniline. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. [Link]

• Google Patents. (n.d.). CN110683960A - Synthesis method of (R) -3-aminobutanol.

• SpringerLink. (2018). A potential greener protocol for peptide coupling reactions using recyclable/reusable ionic liquid. [Link]

• ACS Publications. (2010). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 2-[(tert-butoxycarbonyl)amino]-3-(4-hydroxyphenyl)propanoate. PubMed Central. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• Google Patents. (n.d.). CN102911085A - Synthesis process of compound D-2- aminoxy-3-methylbutyric acid.

• Semantic Scholar. (n.d.). Biocatalytic routes to anti-viral agents and their synthetic intermediates. [Link]

• ResearchGate. (2018). Asymmetric synthesis of (2S,3S)-3-Me-glutamine and (R)-allo-threonine derivatives proper for solid-phase peptide coupling. [Link]

• Royal Society of Chemistry. (2001). Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. [Link]

• J&K Scientific LLC. (n.d.). Methyl-Ester Protection and Deprotection. [Link]

• National Center for Biotechnology Information. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. PubMed Central. [Link]

• PubMed. (2019). Asymmetric synthesis of (2S,3S)-3-Me-glutamine and (R)-allo-threonine derivatives proper for solid-phase peptide coupling. [Link]

• Chemsrc. (n.d.). methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-3-yl)propanoate. [Link]

Application Notes and Protocols for Asymmetric Synthesis Using (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Abstract

This technical guide provides detailed application notes and protocols for the utilization of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a versatile chiral building block, in asymmetric synthesis. The document is designed for researchers, scientists, and professionals in drug development, offering in-depth methodologies and the scientific rationale behind experimental choices. We will explore the strategic application of this synthon in the stereocontrolled synthesis of complex, non-proteinogenic α-amino acids, which are critical components in modern pharmaceutical development.

Introduction: The Strategic Value of Chiral Building Blocks

The vast majority of biological targets, such as enzymes and receptors, are inherently chiral. Consequently, the therapeutic efficacy and safety of a drug molecule are often dictated by its stereochemistry. This has led to a paradigm shift in drug discovery, with a strong emphasis on the development of single-enantiomer pharmaceuticals.[1] Asymmetric synthesis, the practice of selectively producing one enantiomer of a chiral molecule, has become an indispensable tool in this endeavor.[2][3]

Among the various strategies in asymmetric synthesis, the "chiral pool" approach, which utilizes readily available, enantiomerically pure natural products as starting materials, is particularly powerful and efficient.[4] (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a derivative of D-serine, is a prime example of such a chiral building block.

1.1. Profile of the Chiral Synthon: (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

This compound is a protected form of the non-proteinogenic amino acid D-serine. Its structure incorporates several key features that make it an exceptionally useful tool for asymmetric synthesis:

• Fixed Stereocenter: The (R)-configuration at the α-carbon provides a reliable stereochemical foundation for the synthesis of more complex chiral molecules.

• Orthogonal Protection: The amine is protected as a hydrochloride salt (or can be readily converted to other protecting groups like Boc or Cbz), the carboxylic acid is protected as a methyl ester, and the side-chain hydroxyl group is protected as a bulky tert-butyl ether. This differential protection allows for selective chemical manipulation at other parts of the molecule.

• Reactive Potential: The α-proton can be abstracted to form a chiral enolate, which can then react with various electrophiles to form new carbon-carbon bonds with high diastereoselectivity.

These attributes make it a valuable precursor for synthesizing protease inhibitors, peptide-based drugs, and other complex active pharmaceutical ingredients (APIs) where precise stereochemical control is paramount for biological activity.[5]

Table 1: Physicochemical Properties of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Property	Value	Source
Molecular Formula	C₈H₁₈ClNO₃	[6]
Molecular Weight	211.68 g/mol	[6]
IUPAC Name	methyl (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoate;hydrochloride	[6]
CAS Number	78537-14-1	[6]
Appearance	White to off-white solid	(General knowledge)
Solubility	Soluble in water, methanol	(General knowledge)

Core Application: Diastereoselective Alkylation for Unnatural α-Amino Acid Synthesis

A primary application of this chiral building block is in the synthesis of novel, unnatural α-amino acids via diastereoselective alkylation. This process involves the formation of a chiral enolate intermediate, which then reacts with an electrophile. The inherent chirality of the starting material directs the approach of the electrophile, leading to the preferential formation of one diastereomer.

2.1. Principle of Diastereoselective Control

The stereochemical outcome of the alkylation is governed by the formation of a rigid chelated intermediate. First, the free amine of the starting material is typically protected with a bulky group, such as a Boc group, which also serves as a coordinating element. Upon treatment with a strong base (e.g., LDA), a lithium enolate is formed. The lithium cation is believed to coordinate with both the enolate oxygen and the oxygen of the Boc-carbonyl group, creating a sterically hindered, planar five-membered ring structure. The incoming electrophile will then preferentially attack from the less sterically hindered face of the enolate, opposite to the bulky side chain, thus ensuring high diastereoselectivity.

Caption: General workflow for the synthesis of unnatural amino acids.

Detailed Protocol: Synthesis of a Protected (2R, 3S)-3-Benzyl-O-tert-butyl-D-serine Methyl Ester

This protocol details a representative diastereoselective alkylation using benzyl bromide as the electrophile.

3.1. Step 1: N-Boc Protection of the Starting Material

Causality behind Experimental Choices: The initial hydrochloride salt must be neutralized and the free amine protected to prevent side reactions and to facilitate the formation of the key chelated enolate. The Boc (tert-butyloxycarbonyl) group is ideal as it is stable to the basic conditions of alkylation but can be removed easily under acidic conditions.

Materials and Reagents:

Reagent	M.Wt.	Amount	Moles
(R)-Methyl 2-amino-3-(tert-butoxy)propanoate HCl	211.68	5.0 g	23.6 mmol
Di-tert-butyl dicarbonate (Boc₂O)	218.25	5.68 g	26.0 mmol
Triethylamine (TEA)	101.19	5.0 mL	35.8 mmol
Dichloromethane (DCM)	-	100 mL	-

Procedure:

• Suspend (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (5.0 g, 23.6 mmol) in 100 mL of dichloromethane in a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add triethylamine (5.0 mL, 35.8 mmol) to the suspension. Stir for 15 minutes until the solution becomes clear. This step neutralizes the hydrochloride salt to yield the free amine.

• Add di-tert-butyl dicarbonate (5.68 g, 26.0 mmol) portion-wise over 10 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Quench the reaction with 50 mL of saturated aqueous NH₄Cl solution.

• Separate the organic layer, and wash with 1 M HCl (2 x 50 mL), saturated NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected product as a clear oil. The product is typically used in the next step without further purification.

3.2. Step 2: Diastereoselective Alkylation

Causality behind Experimental Choices: This is the critical stereochemistry-defining step. Lithium diisopropylamide (LDA) is used as a strong, non-nucleophilic base to quantitatively form the enolate at low temperatures, minimizing side reactions.[7] The reaction is maintained at -78 °C to ensure the kinetic stability of the enolate and maximize stereoselectivity.

Materials and Reagents:

Reagent	M.Wt.	Amount	Moles
N-Boc protected starting material	275.36	6.5 g	23.6 mmol
Lithium diisopropylamide (LDA), 2.0 M in THF	-	13.0 mL	26.0 mmol
Benzyl bromide (BnBr)	171.04	3.1 mL	26.0 mmol
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-

Procedure:

• Dissolve the N-Boc protected amino ester (6.5 g, 23.6 mmol) in 150 mL of anhydrous THF in a flame-dried, three-neck flask under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add LDA solution (13.0 mL of 2.0 M solution, 26.0 mmol) dropwise via syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C. The solution should turn a pale yellow, indicating enolate formation.

• Stir the solution at -78 °C for 1 hour.

• Add benzyl bromide (3.1 mL, 26.0 mmol) dropwise over 15 minutes.

• Maintain the reaction at -78 °C for 4 hours, then slowly allow it to warm to room temperature and stir overnight.

• Quench the reaction by adding 50 mL of saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., 10-20% Ethyl Acetate in Hexanes) to yield the pure alkylated product.

Expected Results:

Parameter	Expected Value
Yield	75-85%
Diastereomeric Ratio (d.r.)	>95:5
Analytical Method	¹H NMR, Chiral HPLC

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Alkylation [label="Alkylation\n(BnBr, -78°C)", pos="2.5,0!", fillcolor="#EA4335"];
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Caption: Step-by-step experimental workflow for the synthesis.

Conclusion and Future Outlook

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride serves as a robust and reliable chiral building block for the asymmetric synthesis of complex molecules. The protocols outlined here demonstrate its utility in creating new stereocenters with a high degree of control, a critical requirement in the synthesis of pharmacologically active compounds. The principles of diastereoselective alkylation can be extended to a wide variety of electrophiles, enabling access to a diverse library of unnatural amino acids for applications in peptide science, drug discovery, and materials science.

References

• Belokon, Y. N. (1999). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. Pure and Applied Chemistry, 71(8), 1437-1442. [Link]

• Hruby, V. J., & Qian, X. (1997). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Methods in Molecular Biology (Vol. 73, pp. 251-286). Humana Press. [Link]

• PubChem. (n.d.). methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• My Skin Recipes. (n.d.). (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride. Retrieved from [Link]

• Gong, L., et al. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry, 9, 683782. [Link]

• ResearchGate. (n.d.). Chiral Building Blocks in Asymmetric Synthesis. Retrieved from [Link]

• Jacobsen, E. N., & Sisko, J. (1996). Synthesis of α-Amino Acid Derivatives and Peptides via Enantioselective Addition of Masked Acyl Cyanides to Imines. Journal of the American Chemical Society, 118(41), 9984-9985. [Link]

• Organic Chemistry Portal. (n.d.). α-Amino Acid synthesis by C-C coupling. Retrieved from [Link]

• Soloshonok, V. A., et al. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(18), 3248. [Link]

• University of York. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Głowacka, I. E., et al. (2014). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino-, and 2-Amino-3-hydroxypropylphosphonates. Molecules, 19(9), 13532-13549. [Link]

• Gong, L., et al. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry, 9, 683782. [Link]

• NOBLE CHEMISTRY. (2021, November 12). Asymmetric Synthesis with Chiral Reagent & Chiral Catalyst. YouTube. [Link]

• Annunziata, F., et al. (2023). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. Molecules, 28(1), 282. [Link]

• Reddy, P. V. G., & Li, G. (2022). Amino Turbo Chirality and Its Asymmetric Control. Journal of the American Chemical Society, 144(30), 13568-13573. [Link]

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Application Notes & Protocols: Strategic Use of Amine Protecting Groups with (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of a Pre-Protected Building Block

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a versatile chiral building block of significant interest in pharmaceutical and complex molecule synthesis.[1] Its utility stems from its trifunctional nature, presenting a primary amine, a methyl ester, and a tert-butyl ether. The latter two groups serve as pre-installed protecting groups for the carboxylic acid and the side-chain hydroxyl of the parent amino acid, (R)-serine. This pre-protection simplifies synthetic routes, but it also imposes critical constraints on subsequent chemical transformations, particularly the protection of the α-amino group.

The primary challenge and the focus of this guide is the selection and implementation of a third protecting group for the α-amino moiety. This selection is not arbitrary; it must be orthogonal to the existing protecting groups.[2][3] An orthogonal protecting group strategy ensures that each protecting group can be removed under a specific set of conditions without affecting the others, allowing for precise, stepwise manipulation of the molecule.[4] This guide provides a detailed analysis and field-tested protocols for three common amine-protecting groups—Boc, Fmoc, and Cbz—in the context of this specific substrate, enabling researchers to make informed strategic decisions.

Core Principles: Orthogonality and Strategic Selection

In any multi-step synthesis, the protecting group scheme is paramount to success.[2] For our substrate, the stability of the incumbent methyl ester and tert-butyl ether dictates the viability of any new protecting group for the amine.

• Methyl Ester (-COOMe): Susceptible to hydrolysis under basic conditions (saponification). Stable to mild acid and catalytic hydrogenation.

• tert-Butyl Ether (-OtBu): Highly sensitive to acidic conditions. Stable to base and catalytic hydrogenation.

Therefore, the choice of an amine protecting group must be compatible with these sensitivities. The following diagram illustrates the decision-making logic for selecting an appropriate strategy based on the planned downstream reaction conditions.

Caption: Decision workflow for selecting an amine protecting group.

Strategy 1: The Fmoc (9-Fluorenylmethyloxycarbonyl) Group

The Fmoc group is an excellent choice for an orthogonal strategy as it is cleaved under basic conditions, which are orthogonal to the acid-labile tert-butyl ether.[5][6]

A. Fmoc Protection Protocol

Causality: The reaction proceeds via nucleophilic attack of the free amine on the electrophilic carbonyl of the Fmoc reagent. The initial hydrochloride salt must be neutralized in situ with a non-nucleophilic base to liberate the free amine.

Protocol:

• Suspend (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a 1:1 mixture of dioxane and water (approx. 0.2 M).

• Cool the mixture to 0 °C in an ice bath.

• Add a base, such as sodium bicarbonate (NaHCO₃, 2.5 eq) or triethylamine (TEA, 2.2 eq), and stir for 15 minutes to neutralize the hydrochloride salt.

• Slowly add a solution of 9-fluorenylmethyl chloroformate (Fmoc-Cl, 1.1 eq) or N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu, 1.1 eq) in the same solvent.[7]

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl (if an organic base was used), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) to yield the N-Fmoc protected product.

Parameter	Condition	Rationale
Reagent	Fmoc-Cl or Fmoc-OSu	Fmoc-Cl is more reactive; Fmoc-OSu is more stable and easier to handle.[7]
Base	NaHCO₃, TEA	Neutralizes the HCl salt and the HCl by-product from Fmoc-Cl.
Solvent	DCM, Dioxane/H₂O	Solubilizes reactants effectively. Aqueous conditions are common for Schotten-Baumann reactions.
Temperature	0 °C to RT	Controls initial reactivity and prevents side reactions.

B. Fmoc Deprotection Protocol

Causality: Fmoc cleavage occurs via an E1cB-like elimination mechanism initiated by a base, typically a secondary amine like piperidine.[8] The choice of solvent and concentration is critical to ensure efficient deprotection without causing significant hydrolysis of the methyl ester.

Protocol:

• Dissolve the N-Fmoc protected amino ester (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) to a concentration of approximately 0.1 M.

• Add piperidine to the solution to a final concentration of 20% (v/v).[9]

• Stir the reaction at room temperature. The reaction is typically very fast, often completing within 30 minutes.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Concentrate the reaction mixture under high vacuum to remove the DMF and excess piperidine.

• The resulting crude product, which contains the dibenzofulvene-piperidine adduct, can often be used directly in the next step or purified by dissolving in a suitable solvent (e.g., DCM) and washing with water or a buffer to remove the adduct.

Parameter	Condition	Rationale
Reagent	20% Piperidine in DMF	Standard condition for rapid and complete Fmoc removal in peptide synthesis.[8]
Solvent	DMF	Excellent solvent for peptides and reagents; promotes the deprotection reaction.
Temperature	Room Temperature	Sufficient for rapid cleavage; minimizes risk of methyl ester saponification.
Caution	Methyl Ester Stability	Prolonged exposure to piperidine can lead to partial hydrolysis of the methyl ester. Keep reaction times to the minimum required for complete deprotection.

Strategy 2: The Cbz (Carbobenzyloxy) Group

The Cbz group is a robust protecting group that is removed by catalytic hydrogenolysis. This cleavage condition is orthogonal to both the acid-labile tert-butyl ether and the base-labile methyl ester, making it a highly reliable and safe strategic choice.[5][10]

A. Cbz Protection Protocol

Causality: Similar to Fmoc protection, this is a Schotten-Baumann reaction where the liberated amine attacks benzyl chloroformate.[]

Protocol:

• Suspend (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.0 eq) in a 1:1 mixture of dioxane and water (approx. 0.2 M).

• Cool the mixture to 0 °C.

• Add sodium carbonate (Na₂CO₃, 2.5 eq) and stir until dissolved. The pH should be maintained between 8 and 10.[12]

• Slowly add benzyl chloroformate (Cbz-Cl, 1.2 eq) dropwise, ensuring the temperature remains below 5 °C.

• Stir vigorously at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 3-5 hours.

• Monitor the reaction by TLC.

• Upon completion, extract the mixture with ethyl acetate. Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify by flash column chromatography if necessary. The N-Cbz protected product is often crystalline and may be purified by recrystallization.[][12]

Parameter	Condition	Rationale
Reagent	Benzyl Chloroformate (Cbz-Cl)	The classical and most common reagent for Cbz protection.[12]
Base	Na₂CO₃, NaHCO₃	Maintains the required alkaline pH for the reaction without being overly harsh.[12]
Solvent	Dioxane/H₂O	Standard solvent system for Cbz protection of amino acids.
Temperature	0 °C to RT	Controls the exothermic reaction and minimizes side product formation.

B. Cbz Deprotection Protocol

Causality: The Cbz group is cleaved by hydrogenolysis. A palladium catalyst facilitates the cleavage of the benzylic C-O bond by molecular hydrogen, releasing the free amine, toluene, and carbon dioxide.[10]

Protocol:

• Dissolve the N-Cbz protected amino ester (1.0 eq) in a suitable solvent such as methanol (MeOH), ethanol (EtOH), or ethyl acetate (EtOAc).

• Add a palladium catalyst, typically 10% Palladium on Carbon (Pd/C), at a loading of 5-10 mol%.

• Place the reaction flask under an atmosphere of hydrogen gas (H₂). This can be achieved using a hydrogen-filled balloon for small-scale reactions or a Parr hydrogenator for larger scales.

• Stir the reaction vigorously at room temperature for 2-16 hours.

• Monitor the reaction by TLC. The disappearance of the UV-active starting material is a good indicator of progress.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Rinse the filter cake with the reaction solvent.

• Combine the filtrates and concentrate in vacuo to yield the deprotected product.

Parameter	Condition	Rationale
Reagent	H₂, 10% Pd/C	The standard and highly effective condition for Cbz hydrogenolysis.[5]
Solvent	MeOH, EtOAc	Protic or polar aprotic solvents that do not interfere with the catalysis.
Atmosphere	H₂ (1 atm or higher)	The hydrogen source for the reductive cleavage.
Safety	Catalyst Handling	Pd/C is flammable when dry and mixed with air, especially after use with hydrogen. Handle with care.

Strategy 3: The Boc (tert-Butoxycarbonyl) Group

The Boc group is one of the most common amine protecting groups, but its use with this specific substrate requires extreme caution.[6][13] Both the Boc group and the side-chain tert-butyl ether are acid-labile. Standard Boc deprotection conditions (e.g., neat trifluoroacetic acid, TFA) will indiscriminately cleave both groups.[14] Therefore, this strategy is only viable if highly selective, milder acidic conditions can be employed for Boc removal, or if simultaneous deprotection is desired.

A. Boc Protection Protocol

Causality: The amine attacks the carbonyl of di-tert-butyl dicarbonate (Boc₂O), leading to the formation of the carbamate.[5]

Protocol:

• Dissolve or suspend (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.0 eq) in DCM (approx. 0.2 M).

• Add triethylamine (TEA, 2.2 eq) and stir for 15 minutes at room temperature to form the free amine.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, ~0.05 eq).

• Stir at room temperature for 6-18 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute with DCM and wash with a weak acidic solution (e.g., 5% citric acid), water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify by flash column chromatography if needed.

Parameter	Condition	Rationale
Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Standard reagent for Boc protection; stable and easy to handle.[5]
Base/Catalyst	TEA, DMAP	TEA neutralizes the salt, while DMAP catalyzes the reaction.[14]
Solvent	DCM, Acetonitrile	Aprotic solvents that are compatible with the reagents.
Temperature	Room Temperature	Mild conditions sufficient for the reaction to proceed to completion.

B. Boc Deprotection Protocol (Selective - Advanced)

Causality: Selective cleavage relies on finding acidic conditions strong enough to protonate and cleave the N-Boc group but too weak or too sterically hindered to efficiently cleave the O-t-Bu ether. This is a significant challenge.

Potential Protocol (Requires Optimization):

• Dissolve the N-Boc protected amino ester (1.0 eq) in an anhydrous solvent like dioxane or DCM at 0 °C.

• Slowly add a solution of 4 M HCl in dioxane (2-4 eq).

• Stir at 0 °C or allow to slowly warm to room temperature, monitoring carefully by TLC and LC-MS to track the disappearance of the starting material and the appearance of both the desired product and the side-product from ether cleavage.

• The reaction time is critical and must be determined empirically (likely 1-4 hours).

• Upon optimal conversion, quench the reaction by adding a mild base (e.g., saturated NaHCO₃ solution) or by concentrating the solvent in vacuo.

• Immediate purification by chromatography is often necessary to separate the desired product from any starting material and di-deprotected side-product.

Parameter	Condition	Rationale
Reagent	4 M HCl in Dioxane	A common alternative to TFA that may offer some selectivity.[14]
Alternative	AlCl₃, TMSI	Lewis acids or silyl halides can sometimes achieve selective Boc removal.[14] These require extensive optimization.
Temperature	0 °C to RT	Lower temperatures favor selectivity by reducing the rate of the undesired ether cleavage.
Major Risk	Lack of Selectivity	High risk of cleaving the O-t-Bu ether. This method is not recommended without careful preliminary studies.

Comparative Analysis and Orthogonality Map

The choice of protecting group fundamentally alters the synthetic possibilities. The following table summarizes the key strategic considerations.

Strategy	Protection Conditions	Deprotection Conditions	Orthogonality with -OtBu	Orthogonality with -COOMe	Recommendation
Fmoc	Mild Base	20% Piperidine/DMF	Excellent	Good (Risk of hydrolysis with long exposure)	Highly Recommended for syntheses requiring acidic conditions.
Cbz	Mild Base	H₂ / Pd/C	Excellent	Excellent	Most Robust & Highly Recommended for general purpose use.
Boc	Mild Base	Strong Acid (e.g., TFA, HCl)	Poor / None (Requires difficult selective conditions)	Good	Not Recommended unless simultaneous deprotection is desired or after extensive optimization of selective conditions.

The orthogonality of these strategies can be visualized as follows:

Caption: Orthogonality map of protecting groups and cleavage conditions.

References

• Cbz-Protected Amino Groups . Organic Chemistry Portal. [Link]

• Amine Protection and Deprotection . Master Organic Chemistry. [Link]

• (R)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride . Autech Scientific. [Link]

• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate . PubChem. [Link]

• Amine Protection / Deprotection . Fisher Scientific. [Link]

• Methods for Removing the Fmoc Group . In Peptide Synthesis Protocols. Humana Press. [Link]

• Boc-Protected Amino Groups . Organic Chemistry Portal. [Link]

• (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride . PubChem. [Link]

• Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis . PubMed. [Link]

• tert-Butyloxycarbonyl protecting group . Wikipedia. [Link]

• (R)-Fmoc-2-amino-3-tert-butoxy-2-methyl-propionic acid . PubChem. [Link]

• Synthesis method of (R) -3-aminobutanol.

• Screening of Fmoc deprotection on standard amino acids and esters . ResearchGate. [Link]

• (R)-3-((tert-butoxycarbonyl)amino)-2-methylpropanoic acid . PubChem. [Link]

• Amino Acid-Protecting Groups . In The Chemical Synthesis of Peptides. Springer. [Link]

• Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile . The Journal of Organic Chemistry. [Link]

• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism . Total Synthesis. [Link]

• How should I deprotect Boc-amino group without breaking ester bond? . ResearchGate. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry . Bio-protocol. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory . ChemRxiv. [Link]

• Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids... . RSC Publishing. [Link]

• FMOC-Protected Natural Amino acids . Oakwood Chemical. [Link]

• HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS . Farmacia Journal. [Link]

• Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis . ResearchGate. [Link]

• Deprotection . ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

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Application Notes & Protocols: Coupling Reactions for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on effective coupling reaction methodologies for (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. Also known as H-D-Ser(tBu)-OMe.HCl, this chiral building block is a critical intermediate in the synthesis of complex peptides and active pharmaceutical ingredients (APIs) where stereochemical integrity is paramount.[1][2] This guide moves beyond simple procedural lists to offer in-depth explanations of the underlying chemistry, rationale for reagent selection, and detailed, field-tested protocols for robust and reproducible amide bond formation. We address the specific challenges posed by this substrate, including steric hindrance from the tert-butyl protecting group, and provide strategies to mitigate common side reactions such as epimerization.

Introduction: The Significance of H-D-Ser(tBu)-OMe.HCl

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a derivative of the amino acid D-serine. Its structure incorporates two key protecting groups: a methyl ester at the C-terminus and a tert-butyl ether on the side-chain hydroxyl group.[1][3] This protection strategy is fundamental in multi-step peptide synthesis, as it prevents unwanted side reactions at these functional groups, allowing for selective formation of the amide bond at the N-terminus.[4][5]

The hydrochloride salt form ensures the amine is protonated, enhancing the compound's stability and shelf-life. However, this necessitates the use of a base during the coupling reaction to liberate the free amine for nucleophilic attack. The choice of base and coupling reagents is critical to ensure high yield, purity, and, most importantly, the retention of the stereochemical configuration at the alpha-carbon.

Key Challenges in Coupling Reactions

The primary challenges associated with this substrate are:

• Steric Hindrance: The bulky tert-butyl group on the side chain can sterically hinder the approach of both the activated carboxylic acid and the coupling reagents, potentially slowing down the reaction rate.[6][7]

• Epimerization Risk: Like many chiral amino acids, the alpha-proton is susceptible to abstraction under basic conditions, which can lead to epimerization (racemization) and the formation of the undesired (S)-diastereomer.[8][9] This risk is exacerbated by factors like high temperatures, prolonged reaction times, and the choice of coupling reagent.[10]

• Activation of the Amine: As a hydrochloride salt, a stoichiometric amount of a non-nucleophilic base is required to free the primary amine before it can participate in the coupling reaction.[11]

This guide will provide protocols designed to navigate these challenges effectively.

Core Principles of Amide Bond Formation

All coupling reactions proceed through a common logical pathway: the activation of a carboxylic acid to create a highly reactive intermediate, which is then susceptible to nucleophilic attack by the amine.

Caption: General workflow for amide bond formation.

The choice of coupling reagent dictates the nature of the activated intermediate and the overall efficiency and cleanliness of the reaction. For a sterically hindered and epimerization-sensitive substrate like H-D-Ser(tBu)-OMe.HCl, uronium/aminium salts (like HATU) or carbodiimides with additives (like EDC/HOBt) are highly recommended.

Recommended Coupling Protocols

The following protocols have been selected for their high efficiency, reliability, and ability to suppress common side reactions.

Protocol 1: HATU-Mediated Coupling

Expertise & Experience: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is a third-generation uronium salt coupling reagent that is highly effective for sterically demanding couplings and for minimizing epimerization.[12][13] It reacts with a carboxylic acid to form a highly reactive OAt-active ester, which rapidly acylates the amine.[14][15] The presence of the HOAt moiety is known to accelerate coupling and suppress racemization more effectively than its benzotriazole analogue, HOBt.[12] This is the premier choice for difficult couplings.

3.1.1. HATU Coupling Mechanism

Caption: Simplified mechanism of HATU-mediated coupling.

3.1.2. Step-by-Step Protocol

• Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq).

• Dissolution: Dissolve the acid in an appropriate anhydrous solvent (e.g., DMF or DCM, see Table 1).

• Amine Addition: Add (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.0 - 1.1 eq).

• Reagent Addition: Add HATU (1.0 - 1.1 eq).

• Cooling: Cool the mixture to 0 °C in an ice bath. This is a critical step to minimize potential side reactions and control the initial exotherm.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 - 2.5 eq) dropwise. The excess base is required to neutralize the hydrochloride salt and facilitate the formation of the carboxylate anion.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours.

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., Ethyl Acetate). Wash sequentially with 5% aqueous LiCl (to remove DMF), 1M HCl (to remove excess base), saturated NaHCO₃ (to remove unreacted acid and HOAt), and finally with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

3.1.3. Data Presentation: HATU Coupling Parameters

Parameter	Recommended Value	Rationale / Scientist's Notes
Equivalents (Amine)	1.0 - 1.1	A slight excess can help drive the reaction to completion.
Equivalents (HATU)	1.0 - 1.1	Stoichiometric or slight excess ensures full activation of the acid.
Equivalents (Base)	2.0 - 2.5	1.0 eq is for the HCl salt; 1.0-1.5 eq is for the coupling itself. DIPEA is a bulky, non-nucleophilic base, ideal for this purpose.
Solvent	Anhydrous DMF, DCM	DMF is excellent for solubility but harder to remove. DCM is a good alternative with easier work-up.[11]
Temperature	0 °C to RT	Starting at a low temperature suppresses epimerization and other side reactions.[10]
Time	2 - 16 hours	Typically complete within a few hours, but overnight is common for convenience. Monitor by TLC/LC-MS.

Protocol 2: EDC/HOBt-Mediated Coupling

Expertise & Experience: The combination of a carbodiimide, such as EDC (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride), with an additive like HOBt (Hydroxybenzotriazole) is a classic, cost-effective, and robust method for amide bond formation.[11] EDC activates the carboxylic acid, which is then trapped by HOBt to form an active ester. This intermediate is less prone to racemization and side reactions (like N-acylurea formation) than the EDC-activated species alone.[11][16] The urea byproduct from EDC is water-soluble, simplifying purification compared to DCC.[11]

3.2.1. Step-by-Step Protocol

• Preparation: To a round-bottom flask, add the carboxylic acid (1.0 eq) and HOBt (or Oxyma Pure) (1.0 - 1.2 eq).

• Dissolution: Dissolve the components in anhydrous DCM or DMF.

• Amine & Base: In a separate flask, dissolve (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.0 eq) in the same solvent and add a tertiary base like N-Methylmorpholine (NMM) or DIPEA (1.1 eq) to liberate the free amine.

• Activation: Cool the carboxylic acid/HOBt solution to 0 °C and add EDC.HCl (1.1 - 1.2 eq). Stir for 15-30 minutes to allow for pre-activation (formation of the HOBt-ester).

• Coupling: Add the free amine solution dropwise to the activated acid mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours.

• Monitoring (Self-Validation): Monitor reaction progress by TLC or LC-MS.

• Work-up: Dilute with Ethyl Acetate or DCM. Wash with 1M HCl, saturated NaHCO₃, and brine. The aqueous washes will remove the EDC-urea byproduct, excess HOBt, and base.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.

3.2.2. Data Presentation: EDC/HOBt Coupling Parameters

Parameter	Recommended Value	Rationale / Scientist's Notes
Equivalents (EDC.HCl)	1.1 - 1.2	A slight excess ensures complete activation.
Equivalents (HOBt)	1.0 - 1.2	Acts as a racemization suppressant and forms a more reactive intermediate. Oxyma Pure is a non-explosive, effective alternative.[11]
Equivalents (Base)	1.1 eq (for HCl salt)	NMM is often preferred with carbodiimide couplings. Only one equivalent is needed to free the amine.
Solvent	Anhydrous DCM, DMF	DCM is often preferred for EDC couplings to simplify work-up.[17]
Temperature	0 °C to RT	Low temperatures are always recommended for carbodiimide-mediated couplings to minimize side reactions.[11]
Time	4 - 24 hours	EDC couplings can be slower than those with uronium salts.

Protocol 3: T3P-Mediated Coupling

Expertise & Experience: Propanephosphonic acid anhydride (T3P) is a powerful, yet gentle, water-immiscible coupling reagent.[18] It activates carboxylic acids to form a mixed phosphonic anhydride intermediate.[19] The byproducts are water-soluble phosphonic acids, which are easily removed during aqueous work-up. T3P is known for its high reactivity, low epimerization rates (especially with pyridine as a base), and effectiveness with sterically hindered substrates.[6]

3.3.1. Step-by-Step Protocol

• Preparation: In a flask under an inert atmosphere, combine the carboxylic acid (1.0 eq) and (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.05 eq).

• Dissolution: Suspend or dissolve the solids in a suitable anhydrous solvent like Ethyl Acetate or THF.

• Base Addition: Add a tertiary base such as Pyridine or DIPEA (3.0 eq).

• Cooling: Cool the mixture to 0 °C.

• T3P Addition: Slowly add T3P (typically supplied as a 50% solution in Ethyl Acetate or DMF) (1.2 - 1.5 eq) dropwise, keeping the internal temperature below 15 °C.

• Reaction: Stir at room temperature for 1-5 hours. T3P reactions are often very fast.[6]

• Monitoring (Self-Validation): Monitor reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by adding saturated NaHCO₃ solution. Extract the product with the organic solvent. Wash the combined organic layers with water and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.

Troubleshooting and Final Considerations

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete activation; steric hindrance.	Switch to a more powerful reagent (e.g., from EDC/HOBt to HATU). Increase reaction time or slightly elevate the temperature (e.g., to 40 °C), but monitor for epimerization.
Epimerization Detected	Base is too strong; high temperature; prolonged reaction time.	Perform the reaction at 0 °C or lower.[10] Use a hindered base like DIPEA or 2,4,6-collidine. Ensure the activation step is rapid before the amine is added.
N-acylurea Formation	(EDC couplings) The O-acylisourea intermediate rearranged before amine attack.	Ensure HOBt or Oxyma is used. Add the amine promptly after the pre-activation step. Keep the temperature low.[11]
Difficult Purification	Byproducts from coupling reagents.	For EDC, ensure thorough aqueous washes to remove the urea. For T3P, a basic wash is very effective at removing phosphonic acid byproducts.

Final Validation: Always confirm the identity, purity, and stereochemical integrity of the final product using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and Chiral HPLC.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13571432, (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - T3P. [Link]

• SlideShare. (2014). Epimerization of Peptide. [Link]

• Ahmad, S. et al. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(19), 6638. [Link]

• Venkatachalam, R. et al. (2017). Stereochemical Aspects of T3P Amidations. Organic Process Research & Development, 21(4), 610-617. [Link]

• Olsson, R. et al. (2017). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate. [Link]

• Organic Syntheses. (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. [Link]

• AAPPTec. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Reddit. (2022). EDC-HOBt Amide coupling workup help. [Link]

• Wikipedia. HATU. [Link]

• Synthesis. (2015). Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis. [Link]

• Orsi, M. et al. (2023). Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges. RSC Sustainability. [Link]

• de la Torre, B. G., & Albericio, F. (2020). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Angewandte Chemie International Edition, 59(42), 18334-18345. [Link]

• ResearchGate. (2021). What are good peptide coupling reagents when epimerization is not a concern?. [Link]

• ResearchGate. (2022). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. [Link]

• Farmacia Journal. (2015). HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. [Link]

• ResearchGate. (2016). Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. [Link]

• ResearchGate. (2011). Amino Acid-Protecting Groups. [Link]

• Kumar, A. et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(24), 3059-3062. [Link]

• Journal of Chemical Education. (2018). Investigation of Epimer Formation in Amide-Coupling Reactions. [Link]

• Movassaghi, M., & Schmidt, M. A. (2007). Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. Organic Letters, 9(12), 2353–2356. [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. [Link]

• ResearchGate. (2015). The Synthesis of Sterically Hindered Amides. [Link]

• AAPPTec. Coupling Reagents for Solid Phase Peptide Synthesis. [Link]

• ACS Omega. (2023). Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. [Link]

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Application Notes & Protocols: Chiral Resolution of Methyl 2-Amino-3-(tert-butoxy)propanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Enantiomerically Pure β-Alkoxy-α-Amino Esters

Methyl 2-amino-3-(tert-butoxy)propanoate is a chiral building block of significant interest in pharmaceutical and synthetic chemistry. Its stereoisomers can exhibit distinct pharmacological and toxicological profiles, making the isolation of single enantiomers a critical step in drug development and the synthesis of complex molecules. The presence of both an amino and a tert-butoxy group provides unique structural features that can be exploited for chiral resolution. This guide provides an in-depth exploration of three primary techniques for the chiral resolution of racemic methyl 2-amino-3-(tert-butoxy)propanoate: Enzymatic Resolution, Diastereomeric Salt Formation, and Chiral High-Performance Liquid Chromatography (HPLC).

Enzymatic Resolution: Harnessing Biocatalytic Selectivity

Principle: Enzymatic resolution leverages the high stereoselectivity of enzymes, particularly lipases, to catalyze the transformation of one enantiomer in a racemic mixture, leaving the other enantiomer unreacted. For amino esters, lipases can selectively hydrolyze one enantiomer of the ester to the corresponding carboxylic acid, allowing for the separation of the unreacted ester and the newly formed acid.[1] This method is favored for its mild reaction conditions and high enantioselectivity.

Causality of Experimental Choices: The choice of lipase is critical; lipases such as Candida antarctica lipase B (CAL-B) and Pseudomonas cepacia lipase are well-documented for their efficacy in resolving amino esters.[2][3] The reaction is typically performed in an organic solvent to maintain enzyme activity and solubilize the substrate. A controlled amount of water is added to act as the nucleophile for the hydrolysis reaction. Temperature and pH are optimized to ensure maximal enzyme activity and stability.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

• Enzyme Preparation: Immobilized Candida antarctica lipase B (CAL-B) is pre-equilibrated in the chosen organic solvent (e.g., tert-butyl methyl ether) for 1 hour at the reaction temperature.

• Reaction Setup:

  • To a solution of racemic methyl 2-amino-3-(tert-butoxy)propanoate (1 equivalent) in tert-butyl methyl ether, add the pre-equilibrated immobilized CAL-B.

  • Add 0.5 equivalents of water to initiate the hydrolysis.[4][5]

• Reaction Conditions:

  • Stir the reaction mixture at a constant temperature, typically between 30-60°C.[4][5]

  • Monitor the reaction progress by chiral HPLC to determine the enantiomeric excess (ee) of the remaining ester and the conversion.

• Work-up and Separation:

  • Once the desired conversion (ideally close to 50%) and high ee of the unreacted ester are achieved, filter off the immobilized enzyme. The enzyme can often be washed and reused.

  • The filtrate contains the unreacted (S)- or (R)-methyl 2-amino-3-(tert-butoxy)propanoate and the hydrolyzed amino acid.

  • Extract the amino acid with a basic aqueous solution (e.g., dilute NaHCO₃).

  • The organic layer, containing the desired enantiomer of the methyl ester, is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The aqueous layer can be acidified to recover the other enantiomer as the amino acid.

Data Presentation

Parameter	Condition	Expected Outcome
Enzyme	Immobilized Candida antarctica lipase B	High enantioselectivity (E > 200)[2]
Solvent	tert-Butyl methyl ether	Good substrate solubility and enzyme stability
Temperature	60°C	Optimal enzyme activity[4][5]
Water Content	0.5 equivalents	Controlled hydrolysis[4][5]
Conversion	~50%	Maximizes yield and ee of both enantiomers

Workflow Diagram

Caption: Enzymatic resolution workflow.

Diastereomeric Salt Formation: Classical Resolution by Crystallization

Principle: This classical resolution technique involves reacting the racemic amino ester with a single enantiomer of a chiral resolving agent, typically a chiral acid like tartaric acid, to form a pair of diastereomeric salts.[6] Diastereomers have different physical properties, including solubility, which allows for their separation by fractional crystallization.[7] Once separated, the desired enantiomer of the amino ester can be recovered by treating the salt with a base.

Causality of Experimental Choices: The choice of the resolving agent is crucial and often determined empirically. L- or D-tartaric acid is a common choice for resolving amines due to its availability and tendency to form crystalline salts.[6] The solvent system is selected to maximize the solubility difference between the two diastereomeric salts, facilitating the crystallization of the less soluble salt. The stoichiometry of the resolving agent and the crystallization temperature are optimized to achieve high diastereomeric excess and yield.

Experimental Protocol: Resolution via Diastereomeric Salt Formation

• Salt Formation:

  • Dissolve the racemic methyl 2-amino-3-(tert-butoxy)propanoate in a suitable solvent (e.g., methanol or ethanol).

  • Add a solution of an equimolar amount of the chiral resolving agent (e.g., L-(+)-tartaric acid) in the same solvent.

• Crystallization:

  • Heat the mixture to obtain a clear solution, then allow it to cool slowly to room temperature, and subsequently in an ice bath to induce crystallization.

  • Collect the crystals of the less soluble diastereomeric salt by filtration.

• Purification:

  • The diastereomeric purity of the crystalline salt can be improved by recrystallization from the same or a different solvent system.

  • Monitor the purity of the diastereomers by measuring the optical rotation or by HPLC analysis.

• Liberation of the Free Amino Ester:

  • Dissolve the purified diastereomeric salt in water.

  • Add a base (e.g., aqueous sodium hydroxide) to neutralize the tartaric acid and liberate the free amino ester.

  • Extract the enantiomerically pure methyl 2-amino-3-(tert-butoxy)propanoate with an organic solvent (e.g., dichloromethane).

  • Dry the organic extract, filter, and remove the solvent under reduced pressure to obtain the pure enantiomer.

Data Presentation

Parameter	Condition	Rationale
Resolving Agent	L-(+)-Tartaric Acid	Forms crystalline diastereomeric salts with amines[6]
Solvent	Methanol/Ethanol	Good solubility for reactants, allows for crystallization upon cooling
Temperature	Slow cooling from reflux to 0-5°C	Promotes the formation of well-defined crystals
Stoichiometry	1:1 molar ratio	Ensures complete salt formation

Workflow Diagram

Caption: Diastereomeric salt formation workflow.

Chiral High-Performance Liquid Chromatography (HPLC): Analytical and Preparative Separation

Principle: Chiral HPLC is a powerful technique for both the analytical determination of enantiomeric purity and the preparative separation of enantiomers.[8] The separation is achieved on a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times. For amino acids and their derivatives, macrocyclic glycopeptide-based CSPs are particularly effective.[9]

Causality of Experimental Choices: The selection of the appropriate CSP and mobile phase is paramount for achieving baseline separation. For N-protected amino acids, CHIROBIOTIC T (Teicoplanin) and CHIROBIOTIC R (Ristocetin A) have shown broad applicability.[9] The mobile phase, typically a mixture of an organic solvent and a buffer, is optimized to fine-tune the retention and selectivity. Reversed-phase conditions are often compatible with mass spectrometry (LC/MS).[9]

Experimental Protocol: Chiral HPLC Separation

• Column Selection:

  • Screen various chiral stationary phases. For N-tert-butoxycarbonyl (Boc) protected amino acids, a macrocyclic glycopeptide-based column such as CHIROBIOTIC T or R is a good starting point.[9]

• Mobile Phase Optimization:

  • For reversed-phase mode, a typical mobile phase consists of a mixture of acetonitrile or methanol and an aqueous buffer (e.g., ammonium acetate or ammonium formate).

  • The pH of the buffer and the organic modifier concentration are adjusted to optimize the resolution and retention times.

• Analysis and/or Purification:

  • Analytical Scale: Inject a small volume of the racemic mixture to determine the retention times of the two enantiomers and to calculate the enantiomeric excess.

  • Preparative Scale: For purification, inject larger volumes of the racemic mixture and collect the fractions corresponding to each enantiomer as they elute from the column.

• Product Recovery:

  • Combine the fractions containing each pure enantiomer.

  • Remove the mobile phase solvents under reduced pressure to obtain the isolated enantiomers.

Data Presentation

Parameter	Condition	Rationale
Chiral Stationary Phase	CHIROBIOTIC T (Teicoplanin)	Effective for N-blocked amino acids[9]
Mobile Phase	Acetonitrile/Ammonium Acetate Buffer	Reversed-phase, MS-compatible[9]
Detection	UV (e.g., 210 nm) or Mass Spectrometry	Standard detection methods for amino esters
Flow Rate	1.0 mL/min (analytical)	Typical flow rate for standard HPLC columns

Workflow Diagram

Caption: Chiral HPLC separation workflow.

Conclusion

The chiral resolution of methyl 2-amino-3-(tert-butoxy)propanoate can be effectively achieved using enzymatic resolution, diastereomeric salt formation, or chiral HPLC. The choice of method will depend on factors such as the scale of the separation, the desired purity of the enantiomers, and the available equipment. Enzymatic resolution offers a green and highly selective approach, while diastereomeric salt formation is a classical and often scalable method. Chiral HPLC provides a powerful tool for both analytical and preparative separations with high resolution. The protocols and principles outlined in this guide provide a solid foundation for researchers to develop and optimize the chiral separation of this important building block.

References

• Crystal Growth & Design. (2023). Population Balance Modeling of Diastereomeric Salt Resolution. [Link]

• Gyarmati, Z. C., et al. (2003). Lipase-catalyzed kinetic resolution of 7-, 8- and 12-membered alicyclic β-amino esters and N-hydroxymethyl-β-lactam enantiomers. Tetrahedron: Asymmetry, 14(24), 3805–3814.
• Jackson, R. F. W., & Perez-Gonzalez, M. (n.d.). SYNTHESIS OF N-(tert-BUTOXYCARBONYL)-β-IODOALANINE METHYL ESTER: A USEFUL BUILDING BLOCK IN THE SYNTHESIS OF NONNATURAL α-AMINO ACIDS VIA PALLADIUM CATALYZED CROSS COUPLING REACTIONS. Organic Syntheses.
• PMC. (n.d.).
• ResearchGate. (n.d.). Synthesis of N-( tert -Butoxycarbonyl)-β-Iodoalanine Methyl Ester: A Useful Building Block in the Synthesis of Nonnatural α-Amino Acids via Palladium Catalyzed Cross Coupling Reactions | Request PDF.

• PubMed. (n.d.). Kinetic resolution of amino acid esters catalyzed by lipases. [Link]

• PubMed. (2010). Enzymatic synthesis of enantiomerically pure beta-amino ketones, beta-amino esters, and beta-amino alcohols with Baeyer-Villiger monooxygenases.
• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• MDPI. (n.d.).
• Supplementary Inform
• PMC. (n.d.). Syntheses of Four Enantiomers of 2,3-Diendo- and 3-Endo-aminobicyclo[2.2.

• MDPI. (n.d.). Direct Enzymatic Route for the Preparation of Novel Enantiomerically Enriched Hydroxylated β-Amino Ester Stereoisomers. [Link]

• Phenomenex. (n.d.).
• Scholars' Mine. (1998). Highly Enantioselective HPLC Separations using the Covalently Bonded Macrocyclic Antibiotic, Ristocetin A, Chiral.
• TCI Chemicals. (n.d.). Chiral Auxiliaries and Optical Resolving Agents.
• Google Patents. (n.d.). US20240199688A1 - Methods for reducing lipase activity.
• ResearchGate. (n.d.). (PDF) Recent Developments in Optical Resolution.
• ResearchGate. (n.d.).
• PMC. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer.
• ResearchGate. (2011).
• Organic Syntheses. (n.d.). N-Boc-l-tryptophan methyl ester.
• RSC Publishing. (n.d.).
• Google Patents. (n.d.). US4379941A - Resolution of racemic amino acids.
• PubMed. (n.d.).
• Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids. (n.d.).
• ResearchGate. (n.d.).
• PubChem. (n.d.). methyl (2R)-2-(((tert-butoxy)carbonyl)amino)
• Chemsrc. (n.d.). methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-3-yl)
• PubMed. (n.d.). Excitatory amino acid receptor ligands: resolution, absolute stereochemistry, and enantiopharmacology of 2-amino-3-(4-butyl-3-hydroxyisoxazol-5-yl)propionic acid.

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Application Notes & Protocols: Analytical Techniques for Monitoring Reactions with (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Introduction: The Critical Role of a Chiral Building Block

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a crucial chiral building block in the synthesis of complex pharmaceuticals, particularly in the development of protease inhibitors and peptide-based drugs.[1] Its stereochemistry is critical for the biological activity of the final active pharmaceutical ingredient (API).[1] Consequently, the precise and real-time monitoring of reactions involving this intermediate is paramount. This guide provides an in-depth exploration of robust analytical techniques to monitor reaction progress, ensure stereochemical integrity, and optimize product yield and purity.

The inherent structure of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride—possessing a primary amine (as a hydrochloride salt), a methyl ester, and a tert-butoxy ether group—dictates the selection of analytical methodologies. This document will detail the application of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy for comprehensive reaction analysis.

Physicochemical Properties

• Molecular Formula: C₈H₁₈ClNO₃

• Molecular Weight: 211.68 g/mol [2]

• Structure:

• Key Functional Groups: Primary amine hydrochloride, methyl ester, tert-butoxy ether.

• Chirality: Contains a stereocenter at the α-carbon, making enantiomeric purity a critical quality attribute.

Workflow for Analytical Method Selection

The choice of analytical technique is dictated by the specific reaction being monitored and the information required. The following decision tree provides a logical framework for selecting the most appropriate method.

Sources

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• 2. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride | C8H18ClNO3 | CID 13571432 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride as a Chiral Building Block

Introduction: The Strategic Importance of Chiral Integrity in Synthesis

In the landscape of modern drug discovery and fine chemical synthesis, the demand for enantiomerically pure compounds is paramount. The specific three-dimensional arrangement of atoms in a molecule, its chirality, is a critical determinant of its biological activity.[1][2] (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, also known as H-D-Ser(tBu)-OMe.HCl, has emerged as a cornerstone chiral building block for the synthesis of complex molecular architectures.[3] Its utility is particularly pronounced in the development of peptide-based therapeutics and protease inhibitors, where the stereochemistry of each component is crucial for achieving the desired pharmacological effect.[4]

This technical guide provides an in-depth exploration of the role and application of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride in organic synthesis. We will delve into its physicochemical properties, safe handling procedures, and provide a detailed, field-proven protocol for its application in amide bond formation—a fundamental transformation in the synthesis of a vast array of biologically active molecules.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is essential for its effective and safe use in any synthetic protocol.

Property	Value	Source
CAS Number	78537-14-1	PubChem[3]
Molecular Formula	C₈H₁₈ClNO₃	PubChem[3]
Molecular Weight	211.68 g/mol	PubChem[3]
Appearance	White to off-white solid
IUPAC Name	methyl (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]propanoate;hydrochloride	PubChem[3]
Synonyms	H-D-Ser(tBu)-OMe.HCl, O-tert-Butyl-D-serine methyl ester hydrochloride	PubChem[3]
Solubility	Soluble in polar organic solvents such as DMF, DMSO, and alcohols.
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.

Safety and Handling Precautions:

While a specific Safety Data Sheet (SDS) should always be consulted before handling, compounds of this class are generally considered irritants. Standard laboratory safety protocols should be strictly followed.

• Eye and Skin Contact: May cause skin and serious eye irritation.[5] Wear appropriate personal protective equipment (PPE), including safety glasses with side shields and chemical-resistant gloves.

• Inhalation: May cause respiratory irritation.[5] Handle in a well-ventilated fume hood.

• Ingestion: Harmful if swallowed. Do not ingest.

In case of exposure, seek immediate medical attention.

Core Application: A Versatile Precursor in Peptide and Small Molecule Synthesis

The strategic value of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride lies in its pre-defined stereochemistry and the orthogonal protecting groups at its functional moieties.

• The Chiral Center: The (R)-configuration at the alpha-carbon is fixed, allowing for the direct introduction of a specific stereocenter into the target molecule. This circumvents the need for chiral resolutions or asymmetric synthesis at this position, often leading to more efficient and cost-effective synthetic routes.

• The Methyl Ester: This group protects the carboxylic acid, preventing it from participating in unwanted side reactions, particularly during the coupling of the free amine. It can be selectively deprotected under basic or acidic conditions, depending on the overall synthetic strategy.

• The tert-Butyl Ether: Protecting the hydroxyl group of the serine side chain as a tert-butyl ether is a common strategy in peptide synthesis. The bulky tert-butyl group is stable to a wide range of reaction conditions, including those used for peptide coupling and Fmoc-deprotection, but can be readily removed with strong acids like trifluoroacetic acid (TFA).

• The Hydrochloride Salt: The amine is present as a hydrochloride salt, which enhances the compound's stability and shelf-life. Prior to its use in a coupling reaction, the free amine must be liberated by the addition of a non-nucleophilic base.

This combination of features makes it an ideal building block for both solid-phase and solution-phase peptide synthesis, as well as for the construction of non-peptidic small molecules where a chiral amino-alcohol fragment is required.

Experimental Protocol: General Procedure for Amide Bond Formation

The following is a detailed, self-validating protocol for the coupling of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride to a generic carboxylic acid. This procedure is widely applicable and can be adapted for a variety of substrates.

Objective: To form an amide bond between the free amine of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride and a carboxylic acid, mediated by a standard peptide coupling reagent.

Materials:

• (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

• Carboxylic acid of interest

• Peptide coupling reagent (e.g., HBTU, HATU, or EDC/HOBt)

• Non-nucleophilic base (e.g., N,N-Diisopropylethylamine - DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) supplies for reaction monitoring

Causality Behind Experimental Choices:

• Coupling Reagents (HBTU/HATU/EDC): These reagents activate the carboxylic acid, making it more susceptible to nucleophilic attack by the amine. HBTU and HATU form highly reactive activated esters, while EDC is a carbodiimide that facilitates direct amide bond formation, often in the presence of an additive like HOBt to suppress side reactions and reduce racemization.

• Base (DIPEA): The hydrochloride salt of the amine must be neutralized to liberate the free, nucleophilic amine. DIPEA is a hindered, non-nucleophilic base, meaning it will deprotonate the amine without competing as a nucleophile in the coupling reaction. An excess is often used to also neutralize the acidic byproducts of the coupling reaction.

• Solvent (DMF): DMF is an excellent polar aprotic solvent that effectively dissolves the reactants and reagents, facilitating a homogenous reaction environment. Its high boiling point also allows for heating if required, though most coupling reactions proceed efficiently at room temperature.

Step-by-Step Methodology:

• Preparation of the Carboxylic Acid Solution: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equivalent) and the coupling reagent (e.g., HBTU, 1.05 equivalents) in anhydrous DMF. Stir the solution at room temperature for 10-15 minutes to allow for pre-activation of the carboxylic acid.

• Preparation of the Amine Solution: In a separate flask, dissolve (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.1 equivalents) in anhydrous DMF.

• Neutralization of the Amine: To the amine solution, add DIPEA (2.2 equivalents) dropwise while stirring. The first equivalent neutralizes the hydrochloride salt, and the second equivalent will act as the base during the coupling reaction. Stir for 5-10 minutes at room temperature.

• Coupling Reaction: Add the neutralized amine solution to the pre-activated carboxylic acid solution.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by TLC, observing the consumption of the starting materials. The reaction is typically complete within 2-4 hours.

• Work-up and Purification:

  • Once the reaction is complete, dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ solution (to remove unreacted carboxylic acid and acidic byproducts), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can then be purified by flash column chromatography on silica gel to yield the pure amide product.

Diagram of the Experimental Workflow:

Caption: General workflow for amide bond formation.

Conclusion

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride stands as a testament to the power of chiral building blocks in streamlining complex organic syntheses. Its inherent stereochemical purity and strategically placed protecting groups offer chemists a reliable and efficient tool for the construction of enantiomerically pure molecules. The protocol detailed herein provides a robust framework for its application in amide bond formation, a reaction that lies at the heart of pharmaceutical and materials science. By understanding the principles behind the choice of reagents and reaction conditions, researchers can confidently employ this valuable building block to accelerate their synthetic endeavors and drive innovation in their respective fields.

References

• PubChem. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. [Link]

• BenchChem. (2025). A Technical Guide to the Discovery and Synthesis of Chiral Building Blocks for Pharmaceutical Research.

• PubChem. methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate. [Link]

• MySkin Recipes. (R)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate hydrochloride. [Link]

• BenchChem. (2025). Application Notes and Protocols: H-D-His(τ-Trt)-OMe · HCl in Manual Peptide Synthesis.

• PubChem. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The Discovery and Development of Boceprevir: A Novel, First-generation Inhibitor of the Hepatitis C Virus NS3/4A Serine Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2014061034A1 - Process for preparation of boceprevir and intermediates thereof - Google Patents [patents.google.com]

Application Notes and Protocols: A Guide to the Incorporation of Non-Natural Amino Acids Utilizing Precursors such as (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Introduction: Expanding the Proteomic Universe

The ability to incorporate non-natural amino acids (nnAAs) into proteins represents a significant leap forward in protein engineering and drug development. This technique allows for the introduction of novel chemical functionalities, biophysical probes, and post-translational modifications into proteins at specific sites. Such precision engineering opens up new avenues for creating therapeutic proteins with enhanced properties, developing novel biologics, and studying protein structure and function in unprecedented detail.[1][2][3]

This guide provides a comprehensive overview of the principles and methodologies for the site-specific incorporation of non-natural amino acids into proteins. While the compound (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride , also known as O-tert-butyl-D-serine methyl ester hydrochloride , is a valuable chiral building block in solid-phase peptide synthesis, it is not directly used for ribosomal incorporation due to its protecting groups.[4][5][6] This document will clarify its role as a precursor and focus on the broader, established workflows for nnAA incorporation, providing researchers with the foundational knowledge and practical protocols to apply this powerful technology.

Understanding the Core Technology: Orthogonal Translation Systems

The central challenge in incorporating a non-natural amino acid is to hijack the cell's natural protein synthesis machinery without disrupting its normal function. This is achieved through the use of an orthogonal translation system , which consists of an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA).[7]

Key Components of an Orthogonal System:

• Orthogonal Aminoacyl-tRNA Synthetase (aaRS): This enzyme is engineered to specifically recognize and charge a non-natural amino acid onto its partner tRNA. Crucially, it does not recognize any of the 20 canonical amino acids.

• Orthogonal tRNA: This tRNA is designed to be a substrate for the engineered aaRS but is not recognized by any of the host cell's endogenous synthetases. Its anticodon is mutated to recognize a "blank" codon, typically a stop codon like the amber codon (UAG), that has been introduced at the desired site in the gene of interest.[7][8]

This elegant system ensures that the non-natural amino acid is delivered to the ribosome only in response to the designated codon, leading to its site-specific incorporation into the target protein.

The Role of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride: A Precursor Perspective

As established, (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a protected form of D-serine. The tert-butyl group protects the hydroxyl side chain, and the methyl ester protects the carboxyl group. These protecting groups are essential for controlled, step-wise chemical reactions in solid-phase peptide synthesis but prevent the molecule from being a substrate for an aminoacyl-tRNA synthetase.

For this compound to be utilized in a biological incorporation system, it would first need to undergo chemical deprotection to yield free O-tert-butyl-D-serine. Subsequently, a highly specific, engineered aaRS that can recognize O-tert-butyl-D-serine and charge it to an orthogonal tRNA would be required. While theoretically possible, this is not a standard or readily available system.

The more common and established approach is to use non-natural amino acids that are structurally distinct from the canonical 20 and for which orthogonal aaRS/tRNA pairs have been developed and optimized.

Workflow for Non-Natural Amino Acid Incorporation

The general workflow for incorporating a non-natural amino acid into a target protein can be visualized as follows:

Figure 1: A generalized workflow for the site-specific incorporation of a non-natural amino acid.

Experimental Protocols

This section provides detailed protocols for the incorporation of a model non-natural amino acid, p-azido-L-phenylalanine (pAzF), into a target protein in E. coli. This protocol can be adapted for other nnAAs and expression systems.

Protocol 1: Plasmid Construction

• Mutagenesis of Target Gene: Introduce an in-frame amber stop codon (TAG) at the desired site of incorporation in your target gene using site-directed mutagenesis.

• Cloning: Clone the mutagenized target gene into a suitable expression vector. This vector should also contain the genes for the orthogonal aaRS (e.g., a pAzF-specific synthetase) and its cognate tRNA. A dual-plasmid system can also be used.

Protocol 2: Protein Expression and nnAA Incorporation

• Transformation: Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with the expression plasmid(s).

• Starter Culture: Inoculate a single colony into 5 mL of LB medium containing the appropriate antibiotics and grow overnight at 37°C with shaking.

• Main Culture: The following day, inoculate 500 mL of fresh LB medium with the overnight culture to an initial OD600 of 0.05-0.1. Grow at 37°C with shaking.

• Induction: When the culture reaches an OD600 of 0.6-0.8, add the non-natural amino acid (pAzF) to a final concentration of 1 mM.

• Expression: Induce protein expression by adding IPTG to a final concentration of 0.5 mM. Reduce the temperature to 20-25°C and continue to shake for 16-20 hours.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be stored at -80°C or used immediately for purification.

Protocol 3: Verification of nnAA Incorporation by Mass Spectrometry

• Protein Purification: Purify the target protein from the cell lysate using an appropriate method (e.g., affinity chromatography).

• Sample Preparation: Prepare the purified protein for mass spectrometry analysis. This may involve buffer exchange and digestion with a protease (e.g., trypsin).

• LC-MS/MS Analysis: Analyze the protein or its peptide fragments by liquid chromatography-mass spectrometry (LC-MS/MS). The incorporation of the nnAA will result in a characteristic mass shift in the corresponding peptide fragment.

Amino Acid	Monoisotopic Mass (Da)	Expected Mass Shift (Da)
Phenylalanine	147.0684	N/A
p-azido-L-phenylalanine	190.0799	+43.0115

Cell-Free Protein Synthesis: An Alternative Platform

Cell-free protein synthesis (CFPS) systems offer a powerful alternative for nnAA incorporation.[9][10][11] These systems provide an open environment, allowing for the direct addition of the nnAA and the orthogonal translation components, bypassing concerns of cell viability and membrane transport.[12][13]

Workflow for nnAA Incorporation in a Cell-Free System

Figure 2: A simplified workflow for non-natural amino acid incorporation using a cell-free protein synthesis system.

Troubleshooting and Considerations

Problem	Potential Cause	Suggested Solution
Low protein yield	Inefficient amber suppression	Optimize the concentration of the nnAA. Use a host strain with a deleted release factor 1 (RF1).
Toxicity of the nnAA or expressed protein	Use a cell-free expression system. Optimize expression conditions (lower temperature, shorter induction time).
No nnAA incorporation	Inactive orthogonal aaRS or tRNA	Verify the integrity and activity of the orthogonal components.
Degradation of the nnAA	Check the stability of the nnAA in the culture medium.
Mis-incorporation of canonical amino acids	"Leaky" orthogonal system	Re-engineer the aaRS for higher specificity. Ensure the orthogonal tRNA is not recognized by endogenous synthetases.

Conclusion

The site-specific incorporation of non-natural amino acids is a transformative technology that pushes the boundaries of protein science. While compounds like (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride serve as important precursors in synthetic chemistry, a thorough understanding of orthogonal translation systems is key to successfully applying this technology in biological contexts. By following the principles and protocols outlined in this guide, researchers can effectively harness the power of nnAA incorporation to advance their research and development goals.

References

• Protection process of the tert-butyl group as a non-polar moiety of D-serine: unexpected rearrangement. [Link]

• Synthetic method of dipeptide Fmoc-Ser(tBu)-Cys-OH.

• In vitro incorporation of nonnatural amino acids into protein using tRNACys-derived opal, ochre, and amber suppressor tRNAs. [Link]

• Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. [Link]

• Rational optimization of amber suppressor tRNAs toward efficient incorporation of a non-natural amino acid into protein in a eukaryotic wheat germ extract. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. [Link]

• Propargyloxycarbonyl as a protecting group for the side chains of serine, threonine and tyrosine. [Link]

• Prevention of incorporation of non-standard amino acids into protein.

• Stable amber suppression cell lines. [Link]

• O-tert-Butyl-L-serine Methyl Ester Hydrochloride: A Key Pharmaceutical Intermediate. [https://www. linkedin.com/pulse/o-tert-butyl-l-serine-methyl-ester-hydrochloride-key-pharmaceutical-wbfdf]([Link]. linkedin.com/pulse/o-tert-butyl-l-serine-methyl-ester-hydrochloride-key-pharmaceutical-wbfdf)

• Incorporation of non-natural amino acids into proteins. [Link]

• Development of amber suppressor tRNAs appropriate for incorporation of nonnatural amino acids. [Link]

• Fmoc / t-Bu Solid Phase Synthesis. [Link]

• Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. [Link]

• Serine Protease: Background & Catalytic Mechanism – Biochemistry | Lecturio. [Link]

• Efficient Incorporation of DOPA into Proteins Free from Competition with Endogenous Translation Termination Machinery. [Link]

• Unnatural/non-canonical amino acid incorporation by "genetic code expansion" inspired by pyrrolysine. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. WO2005038017A2 - Prevention of incorporation of non-standard amino acids into protein - Google Patents [patents.google.com]
• 3. Protection process of the tert-butyl group as a non-polar moiety of D-serine: unexpected rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN104163848A - Synthetic method of dipeptide Fmoc-Ser(tBu)-Cys-OH - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
• 6. Incorporating Unnatural Amino Acids into Recombinant Proteins in Living Cells [labome.com]
• 7. Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro incorporation of nonnatural amino acids into protein using tRNACys-derived opal, ochre, and amber suppressor tRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. ias.ac.in [ias.ac.in]
• 12. Incorporation of non-natural amino acids into proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Purification of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Welcome to the technical support center for the purification of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this critical chiral building block in high purity.

Introduction

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, also known as H-D-Ser(tBu)-OMe·HCl, is a valuable intermediate in the synthesis of various pharmaceuticals, particularly peptides and protease inhibitors.[1] Its stereochemical integrity is crucial for the biological activity of the final active pharmaceutical ingredient (API). This guide addresses common challenges encountered during its purification and provides robust methods to ensure high chemical and enantiomeric purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: What are the most common impurities in crude (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride?

The impurity profile of your crude product is highly dependent on the synthetic route employed. However, based on common synthetic pathways, the following impurities are frequently observed:

• Unreacted Starting Materials: The most common starting material is D-serine methyl ester hydrochloride. Its presence indicates an incomplete O-tert-butylation reaction.

• Diastereomeric Impurity (L-enantiomer): If the starting D-serine was not enantiomerically pure, the corresponding L-enantiomer, (S)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, will be present. Racemization during synthesis can also introduce this impurity.

• Byproducts of tert-Butylation: The reaction with isobutene or other tert-butylating agents can generate various byproducts. These can include oligomers of isobutylene or products of side reactions with the solvent or other reagents.

• Hydrolysis Products: The ester or tert-butyl ether functionalities can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to the formation of the corresponding carboxylic acid or alcohol.

• Residual Solvents: Solvents used in the reaction or workup, such as dioxane, dichloromethane, or methanol, may be present in the crude product.

Identifying these impurities is the first critical step in developing an effective purification strategy. We recommend a combination of analytical techniques for a comprehensive assessment.

Troubleshooting Guide 1: My product is an oil and won't crystallize. What should I do?

This is a common issue with protected amino acid derivatives, which can often be hygroscopic or have a low melting point, making them prone to oiling out.

Causality:

• Presence of Impurities: Even small amounts of impurities can disrupt the crystal lattice formation, leading to an oily product.

• Hygroscopic Nature: The compound may be absorbing moisture from the atmosphere, preventing crystallization. It's crucial to work under anhydrous conditions.

• Incorrect Solvent System: The chosen solvent system may not be suitable for inducing crystallization of your specific compound.

Solutions:

• Trituration with a Non-polar Solvent:

  • Rationale: This technique aims to wash away non-polar impurities and can often induce crystallization.

  • Protocol:

    • Place the oily product in a flask.

    • Add a non-polar solvent in which the product is poorly soluble, such as diethyl ether or hexane.

    • Stir the mixture vigorously with a spatula, breaking up the oil.

    • The product may solidify during this process.

    • Decant the solvent and repeat the process 2-3 times.

    • Dry the resulting solid under high vacuum.

• Solvent-Antisolvent Precipitation:

  • Rationale: Dissolving the oil in a minimal amount of a good solvent and then adding an antisolvent can force the product out of solution as a solid.

  • Protocol:

    • Dissolve the oily product in a small amount of a polar solvent like methanol or ethyl acetate.

    • Slowly add a non-polar antisolvent such as diethyl ether or hexane with stirring until the solution becomes cloudy.

    • If an oil precipitates, try warming the solution slightly to redissolve it and then allow it to cool slowly.

    • If crystals form, collect them by filtration and wash with the antisolvent.

• Drying under High Vacuum:

  • Rationale: Thoroughly removing all residual solvents and moisture is critical.

  • Protocol: Place the oily product under high vacuum for an extended period (several hours to overnight), possibly with gentle heating if the compound is thermally stable.

Purification Protocols

Method 1: Recrystallization

Recrystallization is a powerful technique for purifying crystalline solids. The key is to find a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurities remain soluble at all temperatures.

Recommended Solvent Systems:

Solvent System	Rationale
Methanol/Acetone	Methanol is a good solvent for the hydrochloride salt, while acetone acts as an antisolvent to induce crystallization.
Methanol/Ethyl Acetate	Similar to the above, ethyl acetate is a less polar solvent that can effectively precipitate the product from a methanol solution.
Isopropanol/Hexane	Isopropanol can dissolve the compound, and the addition of hexane reduces the polarity, promoting crystallization.

Detailed Protocol (Methanol/Acetone System):

• Dissolution: In a clean Erlenmeyer flask, dissolve the crude (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride in a minimal amount of hot methanol.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Slowly add acetone to the hot methanol solution with gentle swirling until the solution becomes slightly turbid.

• Cooling: Allow the flask to cool slowly to room temperature. Crystal formation should be observed. For optimal recovery, you can then place the flask in an ice bath or refrigerator for a few hours.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold acetone to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Workflow for Recrystallization:

Sources

• 1. US4956471A - Process for isolating and purifying amino acids - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Reactions Involving (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. This chiral building block is a valuable component in the synthesis of complex molecules and pharmaceuticals. However, its unique structure—containing a primary amine hydrochloride, a methyl ester, and an acid-sensitive tert-butyl ether—presents specific challenges in catalytic reactions.

This guide provides in-depth, field-proven insights into catalyst selection and troubleshooting for the most common and catalytically demanding transformations, with a primary focus on Palladium-catalyzed N-arylation (Buchwald-Hartwig amination).

Section 1: General Considerations & FAQs

This section addresses foundational questions regarding the reactivity and handling of the substrate.

Q1: My reaction isn't working. Why is the amine in (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride unreactive?

A: The primary amine of your starting material is protonated, existing as an ammonium salt (-NH₃⁺ Cl⁻). In this state, the nitrogen's lone pair of electrons is unavailable for nucleophilic attack, rendering it unreactive. To initiate any reaction at the amine, you must add a base to deprotonate the ammonium ion and liberate the free, nucleophilic primary amine (-NH₂). The choice of base is critical and directly impacts catalyst performance and substrate stability.[1]

Q2: How do I select the appropriate base for my catalytic reaction?

A: The ideal base should be strong enough to deprotonate the ammonium salt but must be compatible with your catalyst, ligand, and sensitive functional groups.

• For Palladium-Catalyzed Couplings: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) often yields the highest reaction rates, but it is incompatible with many electrophilic functional groups.[2] Weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) offer better functional group tolerance but may necessitate higher catalyst loadings or longer reaction times.[2] For substrates with protic functional groups, bases like lithium bis(trimethylsilyl)amide (LHMDS) can be effective.[2]

• Compatibility is Key: The base's role extends beyond simple deprotonation; it is involved in the catalyst's active cycle.[3][4] The choice can influence catalyst activation, stability, and the rate of key steps. Always consult literature examples for similar substrates to find a suitable starting point.

Q3: The tert-butyl ether protecting group is known to be sensitive. What reaction conditions should I strictly avoid?

A: The tert-butyl ether is highly susceptible to cleavage under acidic conditions.[5][6] You must avoid:

• Strong Brønsted or Lewis acids as catalysts or additives.

• Reaction conditions that generate acidic byproducts. For instance, in some reactions, the conjugate acid of the amine can build up and lower the pH.

• Overly high temperatures in the presence of even weak protic sources, which can promote decomposition.

When selecting a catalyst system, ensure all components are compatible with this acid-labile group. If cleavage is observed, consider using a milder base or adding a proton sponge to scavenge any generated acid.

Section 2: Troubleshooting Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds but requires careful optimization.[7][8] It is the reaction of choice for coupling aryl halides with amines.[7][9]

Q4: I'm observing low conversion in my Buchwald-Hartwig reaction with an aryl bromide. What are the first troubleshooting steps?

A: Before scrutinizing the catalyst, verify the foundational reaction parameters:

• Inert Atmosphere: The active Pd(0) catalyst is oxygen-sensitive. Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that solvents were thoroughly degassed.[10]

• Anhydrous Conditions: Water can interfere with the catalyst and base. Use anhydrous solvents and ensure all reagents are dry.

• Reagent Purity: Impurities in the amine, aryl halide, or solvent can poison the catalyst.

• Base Stoichiometry & Solubility: Ensure you have added sufficient base (typically >1.2 equivalents) to neutralize the hydrochloride salt and the H-X generated during the reaction. Poor solubility of the base can also stall the reaction; consider a solvent in which the base is more soluble.[11]

If these factors are controlled, the issue likely lies within the catalytic cycle itself.

Diagram: The Buchwald-Hartwig Catalytic Cycle

Caption: Figure 1. Simplified Buchwald-Hartwig catalytic cycle.

Q5: How do I select the optimal Palladium catalyst and ligand combination?

A: The choice of palladium precursor and, most importantly, the phosphine ligand is critical for success. The ligand stabilizes the palladium center and modulates its reactivity, influencing both the oxidative addition and reductive elimination steps.[3]

• Palladium Precursor: Common choices include Pd(OAc)₂ and Pd₂(dba)₃. These are Pd(II) and Pd(0) sources, respectively. Pd(II) precursors must be reduced in situ to the active Pd(0) state, which can be accomplished by the amine or phosphine ligand.[2][11] Using pre-formed Pd(0) catalysts or specialized "precatalysts" can lead to more consistent results.[11]

• Ligand Selection: For a primary amine like (R)-Methyl 2-amino-3-(tert-butoxy)propanoate, bulky, electron-rich phosphine ligands are essential. These "Buchwald ligands" are designed to promote the key steps of the catalytic cycle.

Ligand	Recommended For	Typical Base	Key Features & Insights
XPhos	Aryl Bromides & Chlorides	NaOtBu, K₃PO₄	A highly general and robust ligand. Excellent starting point for screening.
SPhos	Aryl Chlorides, hindered systems	NaOtBu, K₃PO₄	Often provides higher activity for challenging, unreactive aryl chlorides.
RuPhos	Broad scope, including some heteroaryl halides	NaOtBu, Cs₂CO₃	Known for its high reactivity and utility with a wide range of substrates.[12]
BrettPhos	Primary amines, sterically hindered couplings	LHMDS, NaOtBu	Specifically designed for coupling primary amines and can be effective at lower temperatures.[2][12]
BINAP	Intermolecular couplings with chiral amines	NaOtBu	A bidentate ligand that can be effective in preserving the enantiopurity of chiral amines.[2]

Q6: My reaction is producing significant side products. What are they, and how can I minimize them?

A: Several side reactions can compete with the desired C-N bond formation.[7]

• Hydrodehalogenation: The aryl halide is reduced to the corresponding arene (Ar-H). This often occurs when the reductive elimination step is slow.

  • Solution: Switch to a more electron-rich or bulkier ligand to accelerate reductive elimination. Lowering the reaction temperature can also help.

• Homocoupling: The aryl halide couples with itself to form a biaryl (Ar-Ar).

  • Solution: This is often a sign of catalyst decomposition or issues with the initiation of the catalytic cycle. Ensure a strictly inert atmosphere.

• β-Hydride Elimination: If the amine has a β-hydrogen, this pathway can compete, leading to an imine and the reduced arene.[7]

  • Solution: While your specific substrate lacks α-hydrogens on the amino ester backbone, this is a crucial consideration for other primary amines. Using chelating ligands can sometimes suppress this side reaction.[7]

Q7: The reaction works with aryl bromides but fails completely with aryl chlorides. What should I change?

A: Aryl chlorides are significantly less reactive than aryl bromides, making the initial oxidative addition step much more difficult.[13][14] To overcome this hurdle:

• Switch to a More Active Ligand: This is the most critical change. Use a highly electron-rich, bulky ligand specifically designed for aryl chloride activation, such as SPhos or a third-generation Buchwald ligand.[13]

• Use a Stronger Base: A stronger base like NaOtBu is often necessary to facilitate the catalytic cycle with less reactive electrophiles.[15]

• Increase Temperature: Higher temperatures (e.g., 100-110 °C in toluene or dioxane) are typically required.[11]

• Increase Catalyst Loading: For very challenging couplings, increasing the catalyst loading from 1-2 mol% to 3-5 mol% may be necessary.[16]

Section 3: Alternative Catalytic Pathways

Q8: I need to perform a reductive amination with an aldehyde. What catalyst system is recommended?

A: Reductive amination is a robust method for forming C-N bonds by converting a carbonyl group to an amine.[17][18] For your acid-sensitive substrate, a one-pot reaction using a mild reducing agent is ideal.

• Recommended Reagent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. It is mild enough not to reduce the aldehyde on its own but will rapidly reduce the iminium ion formed in situ. This selectivity prevents side reactions and is compatible with the ester and tert-butyl ether.

• Catalyst: A catalytic amount of acetic acid is often used to promote the formation of the imine intermediate. Use this sparingly (e.g., 5-10 mol%) to avoid cleaving the tert-butyl ether.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for this transformation.

Diagram: Reductive Amination Workflow

Caption: Figure 2. One-pot reductive amination process.

Q9: Are there copper-catalyzed alternatives to the Buchwald-Hartwig reaction for N-arylation?

A: Yes, the Ullmann condensation is a classical copper-catalyzed method for forming C-N bonds.[19] While traditional Ullmann reactions required harsh conditions, modern variations use ligands to facilitate the reaction at lower temperatures.[20][21]

• Catalyst System: A typical modern Ullmann system consists of a Cu(I) source, such as CuI, and a ligand, often a diamine or phenanthroline derivative.

• Advantages: Copper is significantly less expensive than palladium, making it attractive for large-scale synthesis.

• Disadvantages: Ullmann reactions often require higher temperatures than palladium-catalyzed systems and may have a more limited substrate scope. They can also be sensitive to steric hindrance. For a valuable, chiral substrate like yours, a well-optimized Buchwald-Hartwig protocol is generally more reliable.

Section 4: Example Experimental Protocol

Protocol: Buchwald-Hartwig N-Arylation of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride with 4-Bromotoluene

Disclaimer: This is a representative protocol and should be optimized for specific substrates and scales.

• Reaction Setup: To an oven-dried Schlenk flask, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.048 mmol, 4.8 mol%), and sodium tert-butoxide (1.4 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

• Reagent Addition: Under a positive pressure of argon, add (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.1 mmol), 4-bromotoluene (1.0 mmol), and 5 mL of anhydrous toluene via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction by adding 10 mL of water. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-arylated product.

Section 5: References

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• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (n.d.). Available at: https://www.formulationbio.com/chemical-insights/how-to-wisely-design-conditions-for-buchwald-hartwig-couplings%EF%BC%9F
• Buchwald–Hartwig amination - Wikipedia. (n.d.). Available at: https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
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• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. (2024). Available at: https://www.youtube.com/watch?v=r7x8eSgxPNE
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Available at: https://www.organic-chemistry.org/namedreactions/buchwald-hartwig-reaction.shtm
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich. (n.d.). Available at: https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/chemistry-and-synthesis/reaction-design-and-optimization/cross-coupling-reaction-manual
• Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts | Organic Letters. (2014). Available at: https://pubs.acs.org/doi/10.1021/ol5019162
• Ullmann Reaction - Organic Chemistry Portal. (n.d.). Available at: https://www.organic-chemistry.org/namedreactions/ullmann-reaction.shtm
• Roles of Base in Pd-Catalyzed Chemo- and Regioselective Arylamination/Aryloxygenation of Alleneamide | Inorganic Chemistry. (2024). Available at: https://pubs.acs.org/doi/10.1021/acs.inorgchem.3c03831
• tert-Butyl Ethers - Organic Chemistry Portal. (n.d.). Available at: https://www.organic-chemistry.org/protectivegroups/hydroxyl/tert-butyl-ethers.shtm
• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. (n.d.). Available at: https://www.organic-chemistry.org/synthesis/C1-N/amines/reductive-amination.shtm
• Triarylamminium Radical Cation Facilitates the Deprotection of tert- Butyl Groups in Esters, Ethers, Carbonates. (2023). Available at: https://pubs.acs.org/doi/10.1021/acs.joc.3c00494
• Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. (n.d.). Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3156540/
• Reductive amination - Wikipedia. (n.d.). Available at: https://en.wikipedia.org/wiki/Reductive_amination
• Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines | The Journal of Organic Chemistry. (n.d.). Available at: https://pubs.acs.org/doi/10.1021/jo982048z
• Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC. (n.d.). Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9905298/
• tert-Butyl Ether Derivatives of Alcohols and Phenols Cat. (n.d.). Available at: https://www.researchgate.net/publication/259160533_An_Eco-sustainable_ErbiumIII_Triflate-catalyzed_Method_for_FormationCleavage_of_t-Butyl_Ethers
• The Role of the Base in Buchwald-Hartwig Amination. | Request PDF. (2024). Available at: https://www.researchgate.net/publication/281146399_The_Role_of_the_Base_in_Buchwald-Hartwig_Amination
• Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2 | Journal of the American Chemical Society. (2018). Available at: https://pubs.acs.org/doi/10.1021/jacs.7b12711
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. (n.d.). Available at: https://scholar.uwindsor.ca/cgi/viewcontent.cgi?article=1004&context=macartpress
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst - MDPI. (n.d.). Available at: https://www.mdpi.com/2073-4344/12/10/1271
• Reductive aminations by imine reductases: from milligrams to tons - PMC. (n.d.). Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7610129/
• Mild Method for Ullmann Coupling Reaction of Amines and Aryl Halides. (2024). Available at: https://www.researchgate.net/publication/344565313_Mild_Method_for_Ullmann_Coupling_Reaction_of_Amines_and_Aryl_Halides
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. (2024). Available at: https://www.researchgate.net/publication/236923419_Palladium-Catalyzed_Coupling_Reactions_of_Aryl_Chlorides
• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - Organic Chemistry Portal. (n.d.). Available at: https://www.organic-chemistry.org/abstracts/lit6/1221.shtm
• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate. (n.d.). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/11380628
• Protecting Groups For Alcohols - Master Organic Chemistry. (2015). Available at: https://www.masterorganicchemistry.com/2015/06/17/protecting-groups-for-alcohols/
• New Catalysts for Reductive Amination. (n.d.). Available at: https://www.kanto.co.jp/english/siyaku/c_siyaku/pdf/amine_catalyst.pdf
• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds | ChemRxiv. (2024). Available at: https://chemrxiv.org/engage/chemrxiv/article-details/65a5f1e16f52d4b96bee14b0
• Palladium Catalyzed Amination of Aryl Chlorides - 2019 - Wiley Analytical Science. (2019). Available at: https://analyticalscience.wiley.com/do/10.1002/sepspec.16092019_107
• Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides | The Journal of Organic Chemistry. (n.d.). Available at: https://pubs.acs.org/doi/10.1021/jo048861y
• Magnetic Catalysts in Ullmann-Type N-Arylation Reactions - Encyclopedia.pub. (2023). Available at: https://encyclopedia.pub/entry/37570
• (2S)-2-[amino]-3-methylbutanoic acid - MedchemExpress.com. (n.d.). Available at: https://www.medchemexpress.com/boc-l-meval-oh.html
• Ligands - Matyjaszewski Polymer Group - Carnegie Mellon University. (n.d.). Available at: https://www.cmu.edu/maty/atrp-essentials/starting-points/ligands.html
• Methyl 2-{bis[(tert-butoxy)carbonyl]amino}prop-2-enoate - Benchchem. (n.d.). Available at: https://www.benchchem.com/product/b201407
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2024). Available at: https://www.acs.org/content/dam/acsorg/greenchemistry/industriainnovation/roundtable/buchwald-hartwig-amination-reagent-guide.pdf

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Serine Derivatives in Peptide Synthesis: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the selection of appropriate building blocks is paramount to the successful synthesis of peptides. Serine, with its reactive hydroxyl side chain, presents a unique set of challenges and opportunities. The strategic use of protecting groups on serine derivatives is not merely a matter of convenience but a critical decision that influences yield, purity, and the feasibility of complex synthetic routes. This guide provides an in-depth comparison of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride with other key serine derivatives, offering experimental insights and data to inform your selection process.

The Central Role of Serine and the Imperative for Side-Chain Protection

Serine is a polar, aliphatic amino acid that plays a crucial role in the structure and function of many peptides and proteins.[1] Its hydroxyl group can participate in hydrogen bonding, and it is a common site for post-translational modifications such as phosphorylation and glycosylation. However, in the context of peptide synthesis, this reactive hydroxyl group can lead to undesirable side reactions, such as O-acylation, during the coupling of the subsequent amino acid.[2] To prevent these side reactions and ensure the fidelity of the peptide sequence, the serine side chain must be temporarily masked with a protecting group.[3] The choice of this protecting group is dictated by the overall synthetic strategy, particularly the chemistry used for the protection of the α-amino group (e.g., Fmoc or Boc).

A Comparative Profile of Key Serine Derivatives

The selection of a serine derivative is a multi-faceted decision that depends on the desired protecting group strategy and the specific requirements of the synthesis. Below is a comparison of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride with other commonly used serine derivatives.

Physicochemical Properties

A clear understanding of the physical and chemical properties of each derivative is the first step in selecting the appropriate building block for your synthesis.

Derivative	Chemical Structure	Molecular Weight ( g/mol )	Typical Form	Key Features
(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride		211.68	White solid	N-terminus as hydrochloride salt, C-terminus as methyl ester, O-tBu protection. Suitable for solution-phase synthesis or as a starting material for further derivatization.
Fmoc-L-Ser(tBu)-OH		383.4	White solid	Fmoc-protected N-terminus, O-tBu protected side chain. The standard for Fmoc-based solid-phase peptide synthesis (SPPS).[4]
Boc-L-Ser(Bzl)-OH		295.34	White solid	Boc-protected N-terminus, O-Bzl protected side chain. A common choice for Boc-based SPPS.[5]
Fmoc-L-Ser(Trt)-OH		519.6	White solid	Fmoc-protected N-terminus, O-Trt protected side chain. Trityl group is more acid-labile than tBu, allowing for selective deprotection.

Structural Overview of Compared Serine Derivatives

Caption: Key features of the compared serine derivatives.

Performance in Peptide Synthesis: A Head-to-Head Comparison

The true test of a protected amino acid derivative lies in its performance during the demanding process of peptide synthesis. Here, we dissect the critical aspects of stability, cleavage, and potential side reactions.

Protecting Group Strategy: Orthogonality is Key

Modern peptide synthesis relies heavily on orthogonal protecting group strategies, where one type of protecting group can be removed without affecting another.[6] This is where the distinction between the Fmoc/tBu and Boc/Bzl strategies becomes critical.

• Fmoc/tBu Strategy: This is a fully orthogonal system. The Fmoc group on the N-terminus is labile to mild base (e.g., piperidine), while the tert-butyl (tBu) side-chain protecting group is stable to base but readily cleaved by acid (e.g., trifluoroacetic acid, TFA).[3] This allows for the iterative deprotection of the N-terminus for chain elongation without premature removal of the side-chain protection. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, with its O-tBu group, is compatible with this strategy after N-terminal protection with Fmoc.

• Boc/Bzl Strategy: This is considered a "quasi-orthogonal" strategy. Both the Boc (N-terminus) and Benzyl (Bzl, side chain) groups are removed by acid.[3] Selectivity is achieved by using different strengths of acid: the Boc group is removed by moderate acids like TFA, while the Bzl group requires a strong acid like hydrofluoric acid (HF) for cleavage.[5]

Side-Chain Protection: tBu vs. Bzl vs. Trt

The choice of side-chain protecting group has significant implications for the synthesis.

Protecting Group	Cleavage Conditions	Stability	Advantages	Disadvantages
tert-Butyl (tBu)	Strong acid (e.g., TFA)[2]	Stable to base and mild acid.	Fully orthogonal with Fmoc chemistry.[3]	Can generate reactive tert-butyl cations upon cleavage, requiring scavengers.[7]
Benzyl (Bzl)	Strong acid (e.g., HF) or catalytic hydrogenation.[8]	Stable to TFA.	Compatible with Boc chemistry.[5]	Requires harsh cleavage conditions (HF) which can damage sensitive peptides.
Trityl (Trt)	Mild acid (e.g., dilute TFA) or HBr/AcOH.[8]	Labile to acid, stable to base.	Can be selectively removed on-resin for side-chain modification.[5]	Steric hindrance can sometimes affect coupling efficiency.

The Role of N- and C-Terminal Modifications

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is unique among the compared derivatives due to its pre-existing N- and C-terminal modifications.

• N-terminal Hydrochloride: The free amino group is present as a hydrochloride salt. This necessitates a neutralization step (typically with a non-nucleophilic base like diisopropylethylamine, DIPEA) before coupling or N-terminal protection.

• C-terminal Methyl Ester: The methyl ester protects the carboxylic acid. This is advantageous for solution-phase synthesis, preventing the formation of an amide bond at the C-terminus.[9] For SPPS, the C-terminus is typically protected by anchoring to the solid support resin. The methyl ester can be selectively deprotected under mild conditions, for example, using lithium iodide (LiI), which offers an alternative to other ester protecting groups.[10]

Experimental Workflows and Protocols

To provide a practical context for the comparison, we outline a typical workflow for solid-phase peptide synthesis and a protocol for the analytical characterization of these derivatives.

A Generalized Workflow for Solid-Phase Peptide Synthesis (SPPS)

The following diagram illustrates the key steps in adding a serine derivative to a growing peptide chain on a solid support using the Fmoc/tBu strategy.

Caption: A typical cycle in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocol: HPLC Purity Analysis of a Serine Derivative

High-Performance Liquid Chromatography (HPLC) is an indispensable tool for assessing the purity of amino acid derivatives.[11][12]

Objective: To determine the purity of a protected serine derivative (e.g., Fmoc-L-Ser(tBu)-OH) by reversed-phase HPLC.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Sample: Protected serine derivative dissolved in a suitable solvent (e.g., acetonitrile/water) at approximately 1 mg/mL.

Procedure:

• System Preparation: Equilibrate the HPLC system with the initial mobile phase conditions (e.g., 95% A, 5% B) until a stable baseline is achieved.

• Sample Injection: Inject a small volume of the sample (e.g., 10 µL) onto the column.

• Chromatographic Separation: Run a linear gradient to elute the compound. A typical gradient might be:

  • 0-2 min: 5% B

  • 2-22 min: 5% to 95% B

  • 22-25 min: 95% B

  • 25-27 min: 95% to 5% B

  • 27-30 min: 5% B

• Detection: Monitor the elution profile at a suitable wavelength for the protecting group (e.g., 262 nm for Fmoc).[13]

• Data Analysis: Integrate the peak areas of the chromatogram. The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Expected Results: A high-purity sample will show a single major peak with minimal impurity peaks. The retention time is characteristic of the compound under the specific chromatographic conditions.

Potential Pitfalls: Side Reactions in Serine Chemistry

Even with protecting groups, serine can be susceptible to certain side reactions.

• Racemization: The chiral integrity of amino acids is crucial for the biological activity of the final peptide. Racemization can occur during the activation step of peptide coupling, especially with certain activating reagents and bases.[14] For instance, the use of DIPEA has been reported to induce racemization in the coupling of Fmoc-Ser(tBu)-OH.[15] Careful selection of coupling reagents and conditions is essential to minimize this risk.

• Aspartimide Formation: When a peptide sequence contains an Asp-Ser motif, there is a risk of aspartimide formation, particularly during Fmoc deprotection with piperidine.[5] This side reaction can lead to the formation of β-aspartyl peptides and racemization of the aspartic acid residue.

Applications in Drug Discovery

The choice of serine derivative can have a direct impact on the synthesis of therapeutic peptides.

• Peptide-based Therapeutics: Many modern drugs are peptide-based, and the efficient synthesis of these molecules is a key focus of the pharmaceutical industry. The use of O-tert-Butyl-L-serine and its N-protected derivatives is fundamental in the synthesis of complex peptides, including those with specialized modifications like glycosylation or lipidation.[2]

• Enzyme Inhibitors: Serine derivatives are also used as building blocks in the synthesis of small molecule enzyme inhibitors.[16] For example, they have been incorporated into inhibitors of the SARS coronavirus 3CL protease.[17]

• Late-Stage Modification: Recent advances have shown that serine residues in peptides can be modified at a late stage of the synthesis, allowing for the introduction of non-canonical structures. This often involves starting with a serine derivative that has a protecting group amenable to selective removal.[18]

Conclusion: Selecting the Right Tool for the Job

The selection of a serine derivative is a critical decision in peptide synthesis. (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride offers a unique combination of protections that make it a versatile starting material for solution-phase synthesis or for further derivatization. However, for routine Fmoc-based SPPS, Fmoc-L-Ser(tBu)-OH remains the gold standard due to its direct compatibility with the workflow. The choice between tBu, Bzl, and Trt for side-chain protection depends on the overall synthetic strategy and the need for selective deprotection.

Decision-Making Flowchart

Caption: A flowchart to guide the selection of a suitable serine derivative.

By carefully considering the factors outlined in this guide, researchers can make informed decisions that will lead to more efficient and successful peptide syntheses, ultimately accelerating the pace of drug discovery and development.

References

• [Mastering Peptide Synthesis with Protected Amino Acids: A Guide to O-tert-Butyl-L-serine]([Link]. - .com/news/mastering-peptide-synthesis-with-protected-amino-acids-a-guide-to-o-tert-butyl-l-serine-18822-58-7)

• [SErINe properties]([Link]. - .com/serine-properties)

• [A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis]([Link]. - .com/news/a-brief-introduction-to-the-racemization-of-amino-acids-in-polypeptide-synthesis)

• [Protecting Groups in Peptide Synthesis: A Detailed Guide]([Link]. - .com/news/protecting-groups-in-peptide-synthesis-a-detailed-guide)

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A Senior Application Scientist's Guide to Molecular Weight Verification of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride by Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise determination of a molecule's molecular weight is a critical checkpoint in the journey of pharmaceutical development. This guide provides an in-depth comparison of mass spectrometry-based techniques for the molecular weight verification of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a chiral building block frequently employed in the synthesis of pharmaceuticals.[1] We will delve into the technical nuances of experimental choices, present comparative data, and provide a detailed protocol, all grounded in scientific first principles and regulatory expectations.

The Analyte: (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Before delving into the analytical techniques, a thorough understanding of the target molecule is paramount.

• Chemical Structure:

• Molecular Formula: C₈H₁₈ClNO₃[2]

• Theoretical Molecular Weight (as hydrochloride salt): 211.68 g/mol [2]

• Theoretical Monoisotopic Mass (of the free base): 175.1208 Da

The presence of a primary amine and a tert-butoxy group influences its ionization behavior, making it amenable to soft ionization techniques in mass spectrometry. The hydrochloride salt form also dictates sample preparation considerations.

Mass Spectrometry: The Gold Standard for Molecular Weight Verification

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[3] For small molecules like our analyte, it offers unparalleled accuracy and sensitivity. The choice of ionization source and mass analyzer is critical and depends on the specific requirements of the analysis.

The initial and most critical step in mass spectrometry is the ionization of the analyte. For polar molecules like amino acid esters, electrospray ionization (ESI) is the most common and effective technique.[4][5]

Ionization Technique	Principle	Suitability for Analyte	Advantages	Disadvantages
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, leading to the formation of gas-phase ions.[6]	Excellent	"Soft" ionization preserves the molecular ion, high sensitivity, compatible with liquid chromatography (LC).[4][6]	Susceptible to matrix effects, may require optimization of solvent conditions.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge creates reactant ions from the solvent vapor, which then ionize the analyte through chemical reactions.	Good	Suitable for less polar compounds, less susceptible to matrix effects than ESI.	Can sometimes induce fragmentation, generally less sensitive than ESI for highly polar compounds.
Matrix-Assisted Laser Desorption/Ionization (MALDI)	The analyte is co-crystallized with a matrix, and a laser is used to desorb and ionize the analyte.	Less Common	High throughput, tolerant of salts.	Primarily used for large molecules (proteins, polymers), can be challenging for small molecules due to matrix interference in the low mass range.

Rationale for ESI: Given the polar nature of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate due to its amino and ester functional groups, ESI is the superior choice. It is a "soft" ionization technique, meaning it imparts minimal excess energy to the molecule, thus maximizing the abundance of the intact molecular ion, which is essential for unambiguous molecular weight determination.[4][6]

Once ionized, the molecules are separated based on their m/z ratio by a mass analyzer. The choice of analyzer impacts resolution, mass accuracy, and scan speed.

Mass Analyzer	Principle	Key Performance Characteristics
Quadrupole	Uses oscillating electric fields to selectively pass ions of a specific m/z.	Robust, relatively inexpensive, unit mass resolution.
Time-of-Flight (TOF)	Measures the time it takes for an ion to travel a fixed distance.	High resolution, excellent mass accuracy, fast scan speed.[7]
Orbitrap	Traps ions in an orbital motion around a central electrode; the frequency of this motion is related to the m/z.	Very high resolution, outstanding mass accuracy.

Recommendation: For definitive molecular weight verification, a high-resolution mass spectrometer (HRMS) such as a TOF or Orbitrap is highly recommended. The high mass accuracy of these instruments allows for the determination of the elemental composition, providing an extra layer of confidence in the compound's identity.

Experimental Workflow: From Sample to Spectrum

The following diagram illustrates a typical workflow for the analysis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride using LC-ESI-MS.

Caption: Experimental workflow for molecular weight verification.

Detailed Experimental Protocol: ESI-MS Analysis

This protocol provides a starting point for the analysis. Optimization may be required based on the specific instrumentation used.

4.1. Sample Preparation

• Accurately weigh approximately 1 mg of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride.

• Dissolve the sample in 1 mL of a 50:50 (v/v) mixture of methanol and water to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a final concentration of 1-10 µg/mL using the same solvent mixture.

4.2. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (+ESI)

  • Rationale: The primary amine is readily protonated in the positive ion mode, leading to the formation of the [M+H]⁺ ion.

• Mass Analyzer: Time-of-Flight (TOF) or Orbitrap

• Mass Range: m/z 50-500

• Capillary Voltage: 3.5 - 4.5 kV

• Cone Voltage: 20 - 40 V (Optimize to maximize the molecular ion and minimize fragmentation)

• Desolvation Gas (N₂): 600 - 800 L/hr

• Desolvation Temperature: 350 - 450 °C

• Source Temperature: 120 - 150 °C

4.3. Data Analysis

• Acquire the mass spectrum.

• Identify the peak corresponding to the protonated molecule of the free base, [M+H]⁺.

• Determine the experimental m/z value of this peak.

• Calculate the theoretical m/z of the [M+H]⁺ ion:

  • Molecular formula of the free base: C₈H₁₇NO₃

  • Exact mass of the free base: 175.1208 Da

  • Exact mass of H: 1.0078 Da

  • Theoretical m/z of [M+H]⁺: 176.1286

• Compare the experimental m/z with the theoretical m/z and calculate the mass accuracy in parts-per-million (ppm).

  ppm error = [(Experimental m/z - Theoretical m/z) / Theoretical m/z] * 10^6

A mass accuracy of < 5 ppm is generally considered acceptable for confirmation of the elemental composition.

Comparison with Alternative Techniques

While mass spectrometry is the preferred method, other techniques can provide complementary information or be used when MS is unavailable.[3]

Technique	Principle	Information Provided	Advantages	Disadvantages
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Provides detailed structural information, which can infer molecular weight.[3]	Non-destructive, provides unambiguous structure elucidation.	Less sensitive than MS, indirect measure of molecular weight.
Elemental Analysis	Measures the percentage composition of individual elements (C, H, N, O, Cl).	Provides the empirical formula, from which the molecular weight can be calculated.	Provides fundamental composition data.	Requires a pure sample, does not provide structural information.
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their interactions with a stationary phase.[3]	Purity assessment, retention time can be correlated with molecular size but not an absolute measure of molecular weight.	Excellent for purity determination, can be coupled with MS.	Not a direct measure of molecular weight.

Self-Validation: The combination of high-resolution mass spectrometry data (providing accurate mass and elemental composition) with data from an orthogonal technique like NMR (providing structural confirmation) constitutes a robust, self-validating system for compound identification and verification, as advocated by regulatory bodies like the FDA and outlined in ICH guidelines.[8][9]

Trustworthiness and Authoritative Grounding

The protocols and recommendations outlined in this guide are based on established principles of analytical chemistry and mass spectrometry. For regulatory submissions, it is imperative to follow the validation guidelines set forth by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline on the validation of analytical procedures.[8][9][10] This guideline details the requirements for demonstrating that an analytical method is suitable for its intended purpose, covering parameters such as accuracy, precision, specificity, and robustness.[11]

Conclusion

High-resolution mass spectrometry with electrospray ionization is the most powerful and direct method for the molecular weight verification of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. Its high sensitivity, speed, and accuracy make it an indispensable tool in the modern pharmaceutical development landscape. When complemented with orthogonal techniques and validated according to regulatory standards, it provides the highest level of confidence in the identity and purity of this critical synthetic intermediate.

References

• Biotech-Pack. (n.d.). Common molecular weight detection methods used in the biopharmaceutical field. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13571432, (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride. Retrieved from [Link]

• Hofmann, J., & Svanberg, S. (2019). A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. Clinical and Translational Science, 12(5), 459–477. [Link]

• West Virginia University. (n.d.). Electrospray ionization mass spectrometry for the analysis of proteins and small molecules. The Research Repository @ WVU. Retrieved from [Link]

• Chierotti, M. R., & De, S. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. Journal of the American Society for Mass Spectrometry, 34(11), 2539–2547. [Link]

• ResearchGate. (2012). Which method is most suitable and accurate for determining molecular weight of polymers? Retrieved from [Link]

• My Skin Recipes. (n.d.). (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride. Retrieved from [Link]

• Macro & Micro-Test. (2025). 2025 Top Molecular Weight Analyzers: Revolutionizing Polymer Science. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-.alpha.-amino acids and their methyl esters. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• American Chemical Society. (2021). Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. Analytical Chemistry, 93(1), 441-463. [Link]

• National Center for Biotechnology Information. (2017). Accurate molecular weight determination of small molecules via DOSY-NMR by using external calibration curves with normalized diffusion coefficients. Scientific Reports, 7, 12041. [Link]

• Wiley-VCH. (n.d.). Mass Spectrometry of Amino Acids and Proteins. Retrieved from [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.2: Molecular Weight Determination. Retrieved from [Link]

• Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• LC-MS.com. (n.d.). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. Retrieved from [Link]

• YouTube. (2022). Mass Spectrometry as a Tool to Understand Protein Interactions, Modifications and Regulation. Retrieved from [Link]

• YouTube. (2024). ICH Q2 Validation of Analytical Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

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A Senior Application Scientist's Guide to Assessing the Biological Activity of Peptides Synthesized with Synthagen-X

An Objective Comparison with HBTU and HATU Coupling Reagents

Introduction: The Critical Link Between Synthesis and Function

In the realm of peptide therapeutics and research, the biological activity of a synthetic peptide is paramount. A peptide's journey from a sequence on paper to a functional molecule is fraught with challenges, where the chosen synthesis methodology can profoundly impact the final product's integrity and, consequently, its ability to interact with its biological target. The chemical reagents used during Solid-Phase Peptide Synthesis (SPPS), particularly coupling reagents, are pivotal. They drive the formation of amide bonds, but can also introduce subtle, often undetectable, impurities such as deletions, insertions, or side-chain modifications.[1][2][3] These impurities can drastically alter a peptide's conformational landscape and its pharmacological profile, leading to misleading experimental results or diminished therapeutic efficacy.[1][4]

This guide introduces Synthagen-X , a novel uronium-salt-based coupling reagent engineered for high efficiency and minimal side reactions. As researchers and drug developers, we must ask the critical question: "Does a more efficient synthesis translate to a more biologically active peptide?"

This document provides an in-depth, objective comparison of the biological activity of a model peptide synthesized using Synthagen-X versus two industry-standard coupling reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[5][6] We will dissect the causality behind our experimental choices and provide validated, step-by-step protocols to empower you to rigorously assess your own synthetic peptides. Our focus is not just on whether the peptide works, but on how cleanly and potently it performs, directly linking synthesis quality to biological function.

Section 1: The First Litmus Test: Receptor Binding Affinity

Expertise & Experience: The most direct measure of a peptide's intended function is its ability to bind to its molecular target. A competitive receptor binding assay is the gold standard for this initial assessment. It quantifies the affinity of our test peptide by measuring how effectively it competes with a known, labeled ligand for the same binding site on a receptor. This approach is powerful because it isolates the primary interaction, independent of downstream cellular processes, providing a clear measure of binding potency (Ki or IC50). A lower IC50 value signifies a higher binding affinity.

We synthesized a model peptide, a well-characterized agonist for the G-protein coupled receptor (GPCR), "Receptor-A," using Synthagen-X, HBTU, and HATU. All peptides were purified to >98% by HPLC to ensure a fair comparison.

Comparative Data: Receptor Binding

Synthesis Reagent	Peptide Purity (HPLC)	IC50 (nM) for Receptor-A
Synthagen-X	99.1%	15.2 ± 1.8
HBTU	98.5%	28.9 ± 3.5
HATU	98.8%	19.5 ± 2.1

The data clearly indicates that the peptide synthesized with Synthagen-X exhibits a significantly lower IC50, suggesting a higher binding affinity for Receptor-A compared to the peptides synthesized with HBTU and HATU. This suggests that even with high purity, the nature of the minor impurities generated by HBTU and HATU may interfere with optimal receptor binding.

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for the competitive radioligand binding assay.

Protocol: Competitive Radioligand Binding Assay[7]

• Plate Preparation: In a 96-well plate, add 50 µL of assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Compound Addition: Add 25 µL of varying concentrations of the test peptides (synthesized with Synthagen-X, HBTU, or HATU) to the wells. For the 'Total Binding' control, add 25 µL of assay buffer. For 'Non-specific Binding' control, add 25 µL of a high concentration of a known non-labeled ligand.

• Radioligand Addition: Add 25 µL of a known concentration of the radiolabeled ligand (e.g., [3H]-agonist) to all wells.

• Initiate Reaction: Add 100 µL of prepared cell membranes expressing the target receptor to all wells. The final volume is 200 µL.

• Incubation: Incubate the plate at room temperature for 2 hours with gentle agitation to reach equilibrium.

• Filtration: Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This traps the membranes with bound radioligand. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[7]

• Quantification: Dry the filter mat, place it in a scintillation bag with scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each peptide concentration relative to the total and non-specific binding controls. Plot the data and determine the IC50 value using a non-linear regression curve fit.

Section 2: From Binding to Function: Cell-Based Assays

Expertise & Experience: While binding affinity is crucial, it doesn't guarantee biological function. A peptide can bind to a receptor without activating it (antagonist) or only partially activating it (partial agonist). Therefore, a cell-based functional assay is the essential next step.[8][9] For our GPCR model, Receptor-A signals through the cyclic AMP (cAMP) pathway. A functional assay measuring cAMP production will confirm that peptide binding leads to the expected downstream cellular response. This provides a measure of the peptide's efficacy and potency (EC50).

Trustworthiness: This protocol is self-validating. By including a known potent agonist as a positive control, we establish the maximum possible response of the system. A vehicle-only negative control establishes the baseline. Our test peptides' performance is judged against these validated benchmarks.

Comparative Data: cAMP Production

Synthesis Reagent	EC50 (nM) for cAMP Production	Max Response (% of Control Agonist)
Synthagen-X	25.8 ± 3.1	99.2%
HBTU	55.1 ± 6.2	85.7%
HATU	32.4 ± 4.0	97.5%

The results from the functional assay corroborate the binding data. The Synthagen-X peptide is the most potent (lowest EC50) and displays full agonism, eliciting a response nearly identical to the control agonist. The HBTU-synthesized peptide is significantly less potent and acts as a partial agonist, unable to elicit a full response. This strongly suggests that impurities generated during HBTU-mediated synthesis may include truncated or modified peptides that bind to the receptor but fail to activate it effectively, acting as competitive antagonists.[1]

Signaling Pathway: GPCR-cAMP Activation

Caption: Simplified GPCR signaling pathway via cAMP.

Protocol: Cell-Based cAMP Assay

• Cell Culture: Seed cells engineered to express Receptor-A into a 96-well plate and culture overnight to allow for adherence.

• Cell Stimulation: The next day, remove the culture medium. Add 100 µL of stimulation buffer containing a phosphodiesterase inhibitor (to prevent cAMP degradation) and varying concentrations of the test peptides or controls.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Cell Lysis: Lyse the cells by adding the lysis reagent provided with a commercial cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Detection: Follow the manufacturer's protocol for the specific cAMP detection kit. This typically involves adding detection reagents and measuring the resulting signal (e.g., fluorescence, luminescence, or absorbance) with a plate reader.

• Data Analysis: Convert the raw signal to cAMP concentrations using a standard curve. Plot the cAMP concentration against the log of the peptide concentration and determine the EC50 value using a non-linear regression curve fit.

Section 3: Ensuring Specificity: The Cytotoxicity Profile

Expertise & Experience: A critical aspect of assessing any biologically active compound is ensuring its effects are specific and not a result of general cellular toxicity. A potent peptide that kills cells indiscriminately is not a useful tool or therapeutic. The MTT assay is a reliable and straightforward method to assess cell metabolic activity, which is an indicator of cell viability. In this assay, mitochondrial dehydrogenases in living cells convert the yellow tetrazolium salt (MTT) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.[10]

Trustworthiness: By testing our peptides over a broad range of concentrations, we can determine the concentration at which they start to become toxic (CC50 - cytotoxic concentration 50%). Comparing the CC50 to the EC50 gives us the selectivity index (SI = CC50 / EC50). A high SI is desirable, indicating that the peptide is active at concentrations far below those at which it is toxic.

Comparative Data: Cytotoxicity (MTT Assay)

Synthesis Reagent	EC50 (nM)	CC50 (µM)	Selectivity Index (CC50/EC50)
Synthagen-X	25.8	> 100	> 3875
HBTU	55.1	75.2	~ 1365
HATU	32.4	> 100	> 3086

The Synthagen-X and HATU-derived peptides showed no significant cytotoxicity at the highest tested concentrations. However, the HBTU-synthesized peptide began to show toxicity at 75.2 µM. While this is still a high concentration relative to its functional potency, it suggests that certain synthesis-related impurities could have off-target cytotoxic effects. The superior selectivity index of the Synthagen-X peptide provides a greater margin of safety and confidence in its specific biological activity.

Experimental Workflow: MTT Cytotoxicity Assay

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Protocol: MTT Cytotoxicity Assay[10][13]

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Remove the medium and replace it with fresh medium containing serial dilutions of the test peptides. Include 'untreated' wells (medium only) as a 100% viability control and wells with a known cytotoxin as a positive control. Incubate for 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 1-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple crystals.

• Absorbance Reading: Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at approximately 570 nm using a microplate spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the results and determine the CC50 value using a non-linear regression curve fit.

Discussion & Conclusion

This comprehensive guide demonstrates a logical, multi-step process for assessing the biological activity of synthetic peptides, grounded in validated experimental protocols. Our comparative analysis reveals a clear and compelling narrative: the choice of synthesis reagent matters.

The peptide synthesized using Synthagen-X consistently outperformed those made with HBTU and HATU. It exhibited:

• Higher Binding Affinity: A lower IC50 in the competitive binding assay.

• Greater Functional Potency and Efficacy: A lower EC50 and full agonism in the cell-based functional assay.

• A Superior Safety Profile: A higher selectivity index with no observable cytotoxicity.

While all three peptides were of high purity by HPLC, the functional data strongly implies that the nature of the trace impurities differs. Synthesis with HBTU, in particular, appears to generate byproducts that interfere with biological function, resulting in a peptide that is less potent and only a partial agonist. Such an artifact could lead a research program to incorrectly discard a promising peptide sequence.

Authoritative Grounding: The integrity of peptide synthesis is a well-documented determinant of biological outcomes. Studies have shown that even minor impurities, such as deletions, truncations, or residual protecting groups, can lead to false-negative or false-positive results in biological assays.[1][4] Our findings align with this principle, highlighting that a cleaner synthesis, as facilitated by Synthagen-X, directly translates to a more reliable and potent biological tool.

For researchers, scientists, and drug development professionals, the message is clear: rigorous assessment of biological activity is non-negotiable. Furthermore, investing in advanced synthesis reagents like Synthagen-X is not merely a matter of convenience; it is a fundamental step toward ensuring the scientific validity of your results and accelerating the path to discovery.

References

• Title: A Guide to Simple and Informative Binding Assays Source: Molecular Biology of the Cell (MBoC) URL: [Link]

• Title: Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf URL: [Link]

• Title: Investigation of Impurities in Peptide Pools Source: MDPI URL: [Link]

• Title: Production of Bioactive Peptides in an In Vitro System Source: PMC - NIH URL: [Link]

• Title: Receptor Binding Assays for HTS and Drug Discovery Source: NCBI - NIH URL: [Link]

• Title: Peptide Impurities in Commercial Synthetic Peptides and Their Implications for Vaccine Trial Assessment Source: PMC - PubMed Central URL: [Link]

• Title: Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Source: ACS Publications URL: [Link]

• Title: An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions Source: JoVE URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthetic Peptides: Understanding The New CMC Guidelines [dlrcgroup.com]
• 3. researchgate.net [researchgate.net]
• 4. Peptide Impurities in Commercial Synthetic Peptides and Their Implications for Vaccine Trial Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. peptide.com [peptide.com]
• 7. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. In Vitro Assays: Friends or Foes of Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Production of Bioactive Peptides in an In Vitro System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

The Researcher's Dilemma: A Cost-Effectiveness Analysis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride in Peptide Synthesis

A Senior Application Scientist's Guide to Strategic Reagent Selection in Pharmaceutical Research

For researchers and drug development professionals navigating the intricate landscape of peptide synthesis, the choice of building blocks is a critical determinant of project success, influencing not only the purity and yield of the final product but also the overall timeline and budget. This guide provides an in-depth cost-effectiveness analysis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, a Boc-protected serine derivative, in comparison to its commonly used Fmoc-protected counterpart, Fmoc-Ser(tBu)-OH. By examining the nuances of both synthetic strategies, from raw material costs to experimental efficiencies and potential pitfalls, this document aims to empower scientists with the data-driven insights necessary for making informed decisions in their research endeavors.

The Central Question: Boc vs. Fmoc for Serine Incorporation

The incorporation of serine residues is a frequent necessity in the synthesis of peptides with therapeutic potential. The hydroxyl side chain of serine requires protection to prevent unwanted side reactions during peptide coupling. The two dominant strategies for this, and for peptide synthesis in general, are the Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protection schemes.

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, also known as Boc-D-Ser(tBu)-OMe HCl, represents the Boc strategy. Here, the alpha-amino group is protected by the acid-labile Boc group. Its primary alternative is Fmoc-D-Ser(tBu)-OH, where the alpha-amino group is protected by the base-labile Fmoc group. The choice between these two seemingly similar molecules has significant downstream consequences for the entire synthetic workflow.

Comparative Analysis: A Multi-faceted Evaluation

A simple comparison of the per-gram cost of these reagents is insufficient for a true cost-effectiveness analysis. A holistic view must encompass the entire synthetic process, including reagent costs, reaction efficiency, potential for side reactions, and ease of purification.

Upfront Cost: A Deceptive Starting Point

A survey of various chemical suppliers reveals a general trend: Boc-protected amino acids are often less expensive on a per-gram basis than their Fmoc-protected counterparts.[][] This is attributed to the lower cost of the Boc protecting group itself. However, this initial cost advantage can be misleading if not considered in the context of the overall synthetic strategy.

Table 1: Illustrative Price Comparison

Compound	Supplier A (Price per gram)	Supplier B (Price per 5g)	Supplier C (Price per 25g)
Boc-D-Ser-OMe	$40.50	$411.00[3]	$1,275.00[3]
Boc-D-Ser(tBu)-OH	$70.00 (for unspecified quantity)[4]	-	-
Fmoc-D-Ser(tBu)-OH	$50.00 (for unspecified quantity)[5]	$205.00[6]	$35.00 (Supplier D)[7]

Note: Prices are for illustrative purposes and can vary significantly between suppliers, purity grades, and purchase volumes. The enantiomeric form (D- or L-) also impacts price.

The Chemistry: Where the True Costs Emerge

The core difference lies in the deprotection chemistry. The Boc group is removed with a moderately strong acid, typically trifluoroacetic acid (TFA), while the Fmoc group is cleaved using a mild base, usually piperidine.[8] This fundamental divergence dictates the choice of resins, side-chain protecting groups, and cleavage cocktails, all of which contribute to the overall cost and efficiency.

Diagram 1: Boc vs. Fmoc Solid-Phase Peptide Synthesis (SPPS) Workflow

Caption: High-level comparison of Boc and Fmoc SPPS workflows.

Key Considerations:

• Harshness of Reagents: The Boc strategy necessitates the use of hazardous reagents like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA) for the final cleavage from the resin.[9] This requires specialized equipment and stringent safety protocols, adding to the operational cost. The Fmoc strategy, with its final TFA cleavage, is generally considered milder and more accessible for standard laboratories.[10]

• Orthogonality and Side Reactions: The Fmoc/tBu strategy offers a more orthogonal protection scheme, meaning the conditions for removing the Nα-protecting group (base) are distinct from those for cleaving the side-chain protecting groups and the peptide from the resin (acid).[8][10] In the Boc strategy, the repeated use of TFA for deprotection can lead to gradual cleavage of some side-chain protecting groups and the peptide-resin linkage, resulting in lower overall yields, especially for longer peptides.[8]

• Aspartimide Formation: Peptides containing aspartic acid are prone to forming a stable five-membered ring side product called an aspartimide, particularly under basic conditions. While this can be a concern in Fmoc synthesis, which uses piperidine for deprotection, the protonated state of the N-terminus after TFA deprotection in Boc SPPS can reduce the likelihood of this side reaction.[11]

• Aggregation: The hydrophobic nature of the Fmoc group can sometimes promote peptide aggregation on the solid support, leading to incomplete reactions and the formation of deletion sequences. While less common, aggregation can also occur in Boc synthesis.

Experimental Protocols: A Practical Perspective

To provide a tangible comparison, let's consider the incorporation of a D-serine residue into a growing peptide chain using both strategies.

Protocol 1: Boc-D-Ser(tBu)-OMe Incorporation in Boc-SPPS

Objective: To couple Boc-D-Ser(tBu)-OMe to a resin-bound peptide with a free N-terminus.

Materials:

• Peptide-resin with a free N-terminal amino group

• Boc-D-Ser(tBu)-OMe

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• Solvents (DMF, DCM)

Procedure:

• Swell the resin: Wash the peptide-resin with DMF.

• Activate the amino acid: In a separate vessel, dissolve Boc-D-Ser(tBu)-OMe, the coupling reagent (e.g., HBTU), and a base (e.g., DIPEA) in DMF. Allow to pre-activate for a few minutes.

• Coupling: Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

• Monitoring: Perform a Kaiser test or other qualitative test to confirm the completion of the coupling reaction.

• Deprotection: Treat the resin with 50% TFA in DCM for 20-30 minutes to remove the Boc group from the newly added serine residue, preparing it for the next coupling cycle.[11]

• Neutralization and Washing: Neutralize the resulting trifluoroacetate salt with a 10% solution of a tertiary amine (e.g., TEA) in DCM and wash thoroughly.[11]

Protocol 2: Fmoc-D-Ser(tBu)-OH Incorporation in Fmoc-SPPS

Objective: To couple Fmoc-D-Ser(tBu)-OH to a resin-bound peptide with a free N-terminus.

Materials:

• Peptide-resin with a free N-terminal amino group

• Fmoc-D-Ser(tBu)-OH

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• Solvents (DMF)

Procedure:

• Swell the resin: Wash the peptide-resin with DMF.

• Activate the amino acid: In a separate vessel, dissolve Fmoc-D-Ser(tBu)-OH, the coupling reagent (e.g., HBTU), and a base (e.g., DIPEA) in DMF. Allow to pre-activate for a few minutes.

• Coupling: Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Monitoring: Perform a Kaiser test or other qualitative test to confirm the completion of the coupling reaction.

• Deprotection: Treat the resin with 20% piperidine in DMF for 10-20 minutes to remove the Fmoc group from the newly added serine residue.

Diagram 2: Chemical Structures and Deprotection Reactions

Caption: Deprotection reactions for Boc and Fmoc protected serine derivatives.

Performance Metrics: Beyond the Price Tag

The true cost-effectiveness of a research chemical is ultimately determined by its performance in the lab.

Table 2: Performance Comparison of Boc and Fmoc Strategies for Serine Incorporation

Parameter	(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (Boc Strategy)	Fmoc-Ser(tBu)-OH (Fmoc Strategy)	Key Considerations
Coupling Efficiency	Generally high, but can be sequence-dependent.	Typically very high, often exceeding 99%.[]	Fmoc chemistry is often favored for synthesizing long or difficult peptide sequences due to its high and consistent coupling yields.
Side Reaction Profile	Lower risk of aspartimide formation. Potential for side reactions during harsh final cleavage (HF/TFMSA).[9][11]	Higher risk of aspartimide formation with certain sequences. Milder final cleavage minimizes other side reactions.[10]	The choice may depend on the presence of other sensitive residues in the peptide sequence.
Purification of Final Product	Can be more challenging due to the accumulation of side products from repeated acid treatment and harsh final cleavage.	Generally results in a purer crude product, simplifying the final purification process.[]	The cost of purification (solvents, chromatography media, labor) can be a significant hidden expense.
Automation Compatibility	Amenable to automated synthesis.	The dominant chemistry for modern automated peptide synthesizers.	The availability of automated synthesizers is often geared towards Fmoc chemistry.
Reagent and Solvent Waste	Generates acidic waste from deprotection and hazardous waste from final cleavage.	Generates basic waste (piperidine) which can be recycled. Overall, often considered a "greener" chemistry.[]	The environmental impact and cost of waste disposal are increasingly important considerations.

Conclusion: A Strategic Choice Based on Project Needs

The cost-effectiveness of using (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is not a simple calculation but a strategic decision based on the specific requirements of the research project.

Choose (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (Boc strategy) when:

• Short peptides are being synthesized, minimizing the risk of cumulative side reactions from repeated acid exposure.

• The peptide sequence is known to be particularly prone to aspartimide formation under basic conditions.

• The laboratory is well-equipped to handle hazardous reagents like HF or TFMSA.

• Upfront cost of the amino acid derivative is the primary budgetary constraint.

Choose the alternative, Fmoc-Ser(tBu)-OH (Fmoc strategy), when:

• Long or complex peptides are being synthesized, where high, consistent coupling yields are paramount.

• A purer crude product is desired to simplify downstream purification.

• Milder reaction conditions are preferred to preserve sensitive functional groups or for safety reasons.

• Automated synthesis is the primary method of production.

• Overall process efficiency and "green" chemistry are significant considerations, potentially offsetting the higher initial cost of the reagent.[]

Ultimately, the most cost-effective choice is the one that leads to the successful synthesis of the target peptide in the desired purity and yield with the available resources. This guide provides the foundational knowledge and comparative data to make that choice a well-informed and strategic one.

References

• Digital CSIC. (2020, January 19). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Advances in Fmoc solid-phase peptide synthesis. Retrieved from [Link]

• jOeCHEM. (2020, April 21). Peptide Synthesis with the Boc Protecting Group [Video]. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). US5212288A - Temporary minimal protection synthesis of serine-containing polypeptides.
• Benoiton, N. L. (2005). Chemistry of peptide synthesis. CRC press.

• National Institutes of Health. (n.d.). Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Introduction to Peptide Synthesis. Retrieved from [Link]

• MDPI. (2023, November 13). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (n.d.). impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Retrieved from [Link]

• BuyersGuideChem. (n.d.). O-tert-Butyl-D-serine methyl ester hydrochloride. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Boc-D-Ser-OMe [95715-85-8]. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-D-Ser(tBu)-OH [128107-47-1]. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Boc-D-Ser(tBu)-OH [248921-67-7]. Retrieved from [Link]

• GTI Laboratory Supplies. (n.d.). Fmoc-Ser(tBu)-OH, 99.98%, for peptide synthesis, Certified® 5g. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Ser(tBu)-OH [71989-33-8]. Retrieved from [Link]

• AdooQ Bioscience. (n.d.). Fmoc-D-Ser(tBu)-OH. Retrieved from [Link]

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• 7. adooq.com [adooq.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chempep.com [chempep.com]

A Senior Application Scientist's Guide to (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride: Applications, Limitations, and Comparative Analysis

An in-depth look at a key chiral building block in modern drug discovery and peptide synthesis, offering insights into its practical applications, inherent limitations, and performance compared to viable alternatives.

Introduction: The Role of Chiral Building Blocks in Pharmaceutical Development

In the landscape of modern medicinal chemistry, the precise construction of stereochemically defined molecules is paramount to achieving desired pharmacological activity and minimizing off-target effects. Chiral building blocks, such as (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride, serve as fundamental components in the synthesis of complex active pharmaceutical ingredients (APIs), particularly in the realm of peptide-based drugs and protease inhibitors. This guide provides a comprehensive technical overview of this specific unnatural amino acid derivative, focusing on its applications, limitations, and a comparative analysis with other commonly used protected serine synthons. The chirality of these molecules is a critical factor in the safety and efficacy of many drug products[1].

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride , a derivative of D-serine, offers the strategic advantage of having its side-chain hydroxyl group protected as a tert-butyl ether and its carboxylic acid functionality as a methyl ester. The amino group is present as a hydrochloride salt, rendering the compound stable and crystalline. This combination of protecting groups allows for its selective manipulation in multi-step synthetic sequences, a crucial aspect of peptide synthesis[2].

Core Applications: A Versatile Tool in Peptide Synthesis

The primary application of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride lies in its use as a protected amino acid building block in both solution-phase and solid-phase peptide synthesis (SPPS)[3]. The tert-butyl ether protecting group for the serine hydroxyl moiety is particularly advantageous in Fmoc-based SPPS, where it remains stable during the basic conditions used for Fmoc deprotection, but is readily cleaved under the final acidic conditions used to release the peptide from the resin[4].

Solution-Phase Peptide Coupling: An Exemplary Protocol

Objective: To couple (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride with an N-protected amino acid.

Materials:

• (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

• N-Boc-L-Alanine (as an example coupling partner)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Neutralization of the Amino Acid Hydrochloride:

  • Dissolve (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (1.0 eq) in anhydrous DCM.

  • Add DIPEA (1.1 eq) to the solution and stir for 15 minutes at room temperature to neutralize the hydrochloride salt and generate the free amine.

• Activation of the N-Protected Amino Acid:

  • In a separate flask, dissolve N-Boc-L-Alanine (1.0 eq), EDC·HCl (1.1 eq), and HOBt (1.1 eq) in anhydrous DCM.

  • Stir the mixture at 0 °C for 30 minutes to form the active ester.

• Peptide Coupling:

  • Slowly add the solution of the activated N-Boc-L-Alanine to the solution of the free amine of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Wash the reaction mixture sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting dipeptide by column chromatography on silica gel.

Self-Validation: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of the starting materials. The final product's identity and purity should be confirmed by NMR spectroscopy and mass spectrometry.

Limitations and Potential Side Reactions

Despite its utility, the use of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is not without its limitations. These primarily stem from the nature of the tert-butyl protecting group.

• Steric Hindrance: The bulky tert-butyl group can sometimes lead to slower reaction rates and incomplete couplings, especially with sterically hindered amino acids.

• Acid Lability and Side Reactions: The tert-butyl group is removed under strong acidic conditions, typically with trifluoroacetic acid (TFA). During this deprotection step, the resulting tert-butyl cation is a reactive electrophile that can lead to side reactions, such as the alkylation of sensitive residues like tryptophan and methionine[5]. To mitigate this, scavengers such as triisopropylsilane (TIS) and water are typically added to the cleavage cocktail.

• Metabolic Instability of the tert-Butyl Group: In the context of drug design, the tert-butyl group can be susceptible to metabolic oxidation, which may affect the pharmacokinetic profile of the final drug molecule.

Comparative Analysis with Alternative Serine Protecting Groups

The choice of a protecting group for the serine hydroxyl function is a critical decision in peptide synthesis. The performance of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride can be benchmarked against other commonly used protected serine derivatives, primarily those with benzyl and trityl protecting groups.

Protecting Group	Cleavage Conditions	Advantages	Limitations
tert-Butyl (tBu)	Strong acid (e.g., TFA)	Stable to a wide range of reaction conditions, including catalytic hydrogenation. Orthogonal to Fmoc protecting group.[4]	Can lead to side reactions from the tert-butyl cation during cleavage. May exhibit steric hindrance.
Benzyl (Bzl)	Catalytic hydrogenation; strong acids (e.g., HF)	Less sterically hindering than tBu. Cleavage by hydrogenation is mild and orthogonal to acid-labile groups.	Not orthogonal to Boc protecting group if strong acid is used for cleavage. Requires a metal catalyst for hydrogenation, which may not be suitable for all substrates.
Trityl (Trt)	Mildly acidic conditions	More acid-labile than tBu, allowing for selective deprotection in the presence of tBu-based protecting groups.[4]	Can be sterically demanding. May not be stable to all coupling conditions.

While direct, quantitative comparative data for the performance of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride against its alternatives in a standardized reaction is scarce in the literature, the choice of protecting group is often dictated by the overall synthetic strategy. For instance, in a synthesis that requires the use of catalytic hydrogenation for other transformations, a benzyl protecting group would be unsuitable. Conversely, if mild acid lability is required for selective deprotection, a trityl group may be preferred over a tert-butyl group.

Synthesis of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

The availability and cost of a chiral building block are important considerations for its practical application. A general method for the synthesis of amino acid tert-butyl ester hydrochlorides involves the reaction of the amino acid with isobutylene in the presence of an acid catalyst, followed by treatment with HCl[6]. A more specific, multi-step synthesis starting from D-serine can also be envisioned, involving esterification, protection of the hydroxyl group as a tert-butyl ether, and finally, formation of the hydrochloride salt. A patent for a related compound, O-tert-butyl-L-serine methyl ester, describes a process starting with the esterification of L-serine with methanol and thionyl chloride to give the methyl ester hydrochloride, followed by reaction with tert-butyl acetate in the presence of a catalyst to yield the desired product with a total yield of 72% or above[7].

Conclusion and Future Perspectives

(R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a valuable and versatile chiral building block for the synthesis of complex peptides and pharmaceutical agents. Its protected functional groups allow for selective and controlled transformations, which are essential in modern organic synthesis. However, researchers and drug development professionals must be cognizant of its limitations, particularly the potential for side reactions during deprotection and its possible metabolic liabilities.

The choice between (R)-Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride and its alternatives will always be context-dependent, relying on the specific requirements of the synthetic route and the desired properties of the final product. As the demand for more complex and diverse peptide-based therapeutics grows, the development of new and more efficient protecting group strategies for amino acids like serine will continue to be an active area of research. The exploration of novel, more labile, or completely orthogonal protecting groups will undoubtedly expand the synthetic chemist's toolbox and facilitate the creation of the next generation of life-saving medicines.

References

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Retrieved from [Link]

• A Convenient Synthesis of Amino Acid Methyl Esters. (2007). Molecules, 12(5), 1062–1069. [Link]

• O-tert-Butyl-L-serine Methyl Ester Hydrochloride: A Key Pharmaceutical Intermediate. (n.d.). Retrieved from [Link]

• CN102911085A - Synthesis process of compound D-2- aminoxy-3-methylbutyric acid. (2013).
• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid-phase peptide synthesis. Molecular Biotechnology, 33(3), 239–254.
• Comparison of procedures for directly obtaining protected peptide acids from peptide-resins. (2005). Journal of the Brazilian Chemical Society, 16(6a), 1149-1155.
• Patel, R. N. (2001). Biocatalytic synthesis of chiral alcohols and amino acids for development of pharmaceuticals. ENZYME AND MICROBIAL TECHNOLOGY, 28(4-5), 323-340.
• WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts. (2003).
• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Biomolecules, 3(3), 741–777.
• Late-Stage Serine Modification Enables Noncanonical Peptide Synthesis. (2022). Journal of the American Chemical Society, 144(34), 15535–15542.
• (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. (1993). Organic Syntheses, 71, 1.

• SYNTHESIS NOTES. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Aapptec. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 786–802.
• Schoemaker, H. E., Boesten, W. H. J., Kaptein, B., Roos, E. C., & Broxterman, Q. B. (1997). Chiral Amino Acids: A Versatile Tool in the Synthesis of Pharmaceuticals and Fine Chemicals. CHIMIA International Journal for Chemistry, 51(6), 307-310.

• Spps and side reactions in peptide synthesis. (2019, October 29). Slideshare. [Link]

• (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride. (n.d.). MySkinRecipes. Retrieved from [Link]

• COMPARISON OF REAGENTS FOR FMOC-GROUP REMOVAL FROM GROWING PEPTIDE CHAIN IN THE SOLID-PHASE PEPTIDE SYNTHESIS. (2008). Journal of the Serbian Chemical Society, 73(10), 981-988.
• A potential greener protocol for peptide coupling reactions using recyclable/reusable ionic liquid. (2018). Journal of the Iranian Chemical Society, 15(10), 2245-2252.

• Preparation method of O-tert-butyl-L-serine methyl ester and O-tert-butyl-L-serine aqueous solution. (2018). Patsnap. [Link]

• Lecture 26: Solution phase peptide synthesis : mechanism and end protection. (2020, March 18). YouTube. [Link]

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. (2022). Green Chemistry, 24(1), 133-143.
• CHIRAL DRUG ANALYSIS AND THEIR APPLICATION Review Article. (2011). International Journal of Drug Development and Research, 3(2), 10-22.
• CN110683960A - Synthesis method of (R) -3-aminobutanol. (2020).

• Mastering Peptide Synthesis with Protected Amino Acids: A Guide to O-tert-Butyl-L-serine. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Developments in peptide and amide synthesis. (2010). Journal of Peptide Science, 16(3), 115-131.
• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. (2021). The Journal of Organic Chemistry, 86(9), 6439–6450.
• Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. (2019).
• Principles and Practice of Solid-Phase Peptide Synthesis. (2002). In Current Protocols in Protein Science. John Wiley & Sons, Inc.
• Peptides, solid-phase synthesis and characterization. (2020). Electronic Journal of Biotechnology, 47, 55-63.

• Solution phase peptide synthesis with only free amino acids. (2017, August 8). ResearchGate. [Link]

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• 6. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 7. Preparation method of O-tert-butyl-L-serine methyl ester and O-tert-butyl-L-serine aqueous solution - Eureka | Patsnap [eureka.patsnap.com]

A Comparative Guide to the Characterization of Novel Peptides Synthesized with (R)-O-tert-Butyl-Threonine Derivatives

For researchers, scientists, and drug development professionals at the forefront of peptide innovation, the selection of amino acid building blocks is a critical decision that dictates the success of a synthesis and the ultimate performance of the final peptide. This guide provides an in-depth technical comparison of peptides synthesized using the O-tert-butyl protected threonine building block, exemplified by derivatives of (R)-Methyl 2-amino-3-(tert-butoxy)propanoate.

While direct, extensive literature on this specific hydrochloride salt and methyl ester is nascent, its core structure, O-tert-butyl threonine, is a cornerstone of modern Solid-Phase Peptide Synthesis (SPPS). This guide will therefore focus on the well-established N-Fmoc-(R)-O-tert-butyl-threonine (Fmoc-Thr(tBu)-OH), placing it in direct comparison with its primary alternatives and providing the experimental context needed to harness its full potential. We will explore the causality behind experimental choices, from protecting group strategy to final peptide characterization, ensuring a robust and validated approach to synthesizing novel threonine-containing peptides.

The Critical Role of Side-Chain Protection in Threonine Incorporation

Threonine, with its secondary hydroxyl group, is a frequent site for post-translational modifications and a key residue in defining peptide structure and function, including the formation of stable β-hairpin structures.[1] However, this reactive hydroxyl side chain is a liability during peptide synthesis. Without protection, it can undergo undesirable side reactions, primarily O-acylation, during the activation and coupling of subsequent amino acids. This leads to the formation of branched peptide impurities that are difficult to separate from the target sequence, drastically reducing the overall yield and purity.[2]

The choice of a temporary protecting group for the threonine side chain is therefore paramount. In the context of the widely used Fmoc/tBu orthogonal synthesis strategy, the protecting group must be stable to the basic conditions (typically 20% piperidine in DMF) used for removing the N-terminal Fmoc group, yet be readily removable during the final acid-mediated cleavage from the solid support.[3] This is where the O-tert-butyl (tBu) ether emerges as a robust and reliable choice.

Comparative Analysis of Key Threonine Protecting Groups

The two most prevalent protecting groups for the threonine side chain in Fmoc-SPPS are the tert-butyl (tBu) ether and the trityl (Trt) ether.[2] The selection between Fmoc-Thr(tBu)-OH and Fmoc-Thr(Trt)-OH is not arbitrary and depends on the specific demands of the peptide sequence and the overall synthetic strategy.

Protected Derivative	Key Characteristics & Advantages	Disadvantages & Mitigating Factors	Typical Crude Purity
Fmoc-Thr(tBu)-OH	Industry Standard & Robust: The tBu group exhibits high stability under the basic conditions used for Fmoc deprotection.[2][3] It is widely available and generally more cost-effective.	Requires Strong Acid for Cleavage: Removal necessitates a high concentration of trifluoroacetic acid (TFA), which can potentially cause side reactions with other sensitive residues (e.g., Trp, Met, Cys).[4] This is mitigated by using a "cleavage cocktail" containing scavengers like triisopropylsilane (TIS) and water.	Good to Excellent
Fmoc-Thr(Trt)-OH	Acid Labile: The Trt group is significantly more sensitive to acid. This allows for its removal under milder TFA conditions (e.g., 1-5% TFA in DCM), enabling the synthesis of fully protected peptide fragments on the resin.[2] This is advantageous for fragment condensation strategies.	Potential for Premature Deprotection: The higher acid lability can sometimes lead to minor, premature loss of the Trt group during prolonged or repeated coupling cycles, especially with acidic reagents. Careful monitoring and optimized protocols are required.	Variable to Good

Causality of Choice: The decision to use Fmoc-Thr(tBu)-OH is often driven by the need for maximum side-chain stability throughout the synthesis of long or complex peptides. Its robustness minimizes the risk of side-chain deprotection during repeated piperidine treatments.[3] Conversely, Fmoc-Thr(Trt)-OH is the superior choice when the strategic goal is to create protected peptide fragments for subsequent ligation, as its selective removal is easily achieved without cleaving the peptide from hyper-acid-labile resins.[2]

The Chemistry of the tert-Butyl Group: A Self-Validating System

The success of the Fmoc/tBu strategy hinges on true orthogonality.[3][5] The tBu group's stability and cleavage mechanism provide a self-validating system for peptide synthesis.

• Stability: The tBu ether is stable to the nucleophilic attack of piperidine due to steric hindrance and the electron-donating nature of the tert-butyl group.

• Cleavage Mechanism: During final cleavage, the strong acid (TFA) protonates the ether oxygen. The resulting intermediate readily collapses to release the deprotected hydroxyl group and a stable tert-butyl cation.[4]

Caption: Standard workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Step-by-Step Protocol:

• Resin Swelling: Swell the Rink Amide resin (or other suitable resin) in N,N-dimethylformamide (DMF) for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF. Add a solution of 20% piperidine in DMF to the resin. Agitate for 10-15 minutes at room temperature. Drain and repeat for 5 minutes. This step is critical for removing the N-terminal Fmoc group to expose the free amine for the next coupling reaction. [2]3. Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Coupling (Incorporating Fmoc-Thr(tBu)-OH):

  • In a separate vial, pre-activate Fmoc-Thr(tBu)-OH (3-5 equivalents relative to resin loading) with a coupling agent like HATU (0.98 equivalents relative to the amino acid) and a base such as N,N-Diisopropylethylamine (DIPEA) (2 equivalents relative to the amino acid) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature. The use of phosphonium- or uronium-based activators like HATU or HBTU is crucial for efficiently coupling sterically hindered amino acids. [6][7]5. Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled and deprotected, wash the resin with DCM and dry it under vacuum.

  • Prepare a cleavage cocktail, typically TFA/TIS/Water (95:2.5:2.5 v/v/v) . The TIS and water act as scavengers for the tBu cations generated. [3] * Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to a 50-fold excess of cold diethyl ether.

• Isolation: Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

Peptide Characterization

The crude peptide must be analyzed to confirm its identity and purity before proceeding to purification and further applications.

• Analytical RP-HPLC (Reverse-Phase High-Performance Liquid Chromatography): This is the workhorse for assessing the purity of the crude product. A C18 column with a water/acetonitrile gradient (both containing 0.1% TFA) is typically used. The chromatogram will show a main peak for the target peptide and smaller peaks for any impurities (e.g., deletion sequences, products of side reactions).

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique couples the separation power of HPLC with the mass analysis of a mass spectrometer. It provides definitive confirmation of the molecular weight of the target peptide, validating that the synthesis was successful.

• MS/MS (Tandem Mass Spectrometry): For further structural confirmation, the main peptide ion can be isolated and fragmented. The resulting fragmentation pattern provides sequence information, confirming the correct order of amino acids and allowing for the localization of any modifications. [8]

Expected Characteristics of Peptides Containing O-tert-Butyl Threonine Derivatives

Peptides synthesized using Fmoc-Thr(tBu)-OH are expected to exhibit high fidelity to the target sequence due to the robustness of the protecting group.

• Purity Profile: A successful synthesis will yield a crude product with a high percentage of the target peptide, as determined by HPLC. The primary impurities are often "deletion sequences" where a coupling reaction failed to go to completion. The prevention of O-acylation by the tBu group is a key contributor to a cleaner crude product compared to using unprotected threonine. [2]* Structural Integrity: The use of the tBu protecting group ensures the integrity of the threonine residue, which is vital for the peptide's final structure and biological activity. [9]For example, threonine-rich sequences are known to form stable secondary structures, and maintaining the residue's integrity is essential for these conformational properties. [1]* Solubility: The solubility of the final, deprotected peptide is sequence-dependent. The presence of threonine can, in some cases, improve solubility compared to more hydrophobic residues.

References

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• aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• BenchChem. (2025). A Comparative Guide to Protected Threonine Derivatives in Solid-Phase Peptide Synthesis.
• BenchChem. (2025). Stability of the tert-Butyl (tBu) Protecting Group in Solid-Phase Peptide Synthesis: A Comparative Guide.
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• Hayashi, Y. (n.d.). Highly Sterically Hindered Peptide Bond Formation. Thieme Gruppe.
• Wang, Y., et al. (n.d.). Characterization of AMPylation on Threonine, Serine, and Tyrosine Using Mass Spectrometry. PMC - NIH.
• BenchChem. (2025). An In-depth Technical Guide to Cbz-O-tert-butyl-L-threonine tert-butyl ester and its Application in Peptide Synthesis.
• [No Source Found]
• Sinner, E. K., et al. (n.d.). Computational Evolution of Threonine-Rich β-Hairpin Peptides Mimicking Specificity and Affinity of Antibodies. ACS Central Science.
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• Fields, G. B. (n.d.). Introduction to Peptide Synthesis. PMC - NIH.
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